Copper(II) fumarate

• CAS: 27405-89-6

Core Science & Biosynthesis

Crystal Structure Determination of Copper(II) Fumarate Coordination Polymers: A Methodological Guide

Introduction

Copper(II) fumarate coordination polymers (CPs) and metal-organic frameworks (MOFs) represent a critical class of materials with advanced applications ranging from gas storage to biomimetic catalysis (e.g., laccase-mimicking nanozymes)[1]. The fumarate dianion ( C4​H2​O42−​ ) is a highly versatile linker that, when combined with the Jahn-Teller distorted Cu2+ ion, yields diverse topologies ranging from 1D polymeric chains to highly porous 3D architectures[2][3].

As a Senior Application Scientist, I emphasize that the precise determination of these crystal structures is not merely an analytical checkpoint—it is the foundational basis for elucidating their structure-property relationships. This guide details the rigorous, self-validating workflows required to synthesize, acquire, and refine the crystal structures of Cu(II) fumarate CPs.

Rational Synthesis of Diffraction-Quality Crystals

The absolute prerequisite for single-crystal X-ray diffraction (SCXRD) is an untwinned, highly ordered single crystal. For Cu(II) fumarate frameworks, solvothermal synthesis is the preferred methodology over ambient evaporation[4].

Causality in Experimental Design: Solvothermal conditions (elevated temperature and autogenous pressure) increase the solubility of the rigid fumaric acid linker. More importantly, the high-temperature environment ensures that coordination bond formation is reversible. This reversibility acts as a thermodynamic "error-correction" mechanism; misaligned ligands detach and reattach correctly, minimizing lattice defects and promoting the growth of macroscopic single crystals rather than kinetic microcrystalline powders[4].

Protocol 1: Solvothermal Synthesis and Validation Workflow

• Precursor Dissolution: Dissolve 0.5 mmol of Copper(II) nitrate trihydrate ( Cu(NO3​)2​⋅3H2​O ) and 0.5 mmol of fumaric acid in 10 mL of an N,N-dimethylformamide (DMF) and deionized water mixture (1:1 v/v).

• Modulation: Add 0.1 mL of glacial acetic acid.

  • Causality: Acetic acid acts as a competing monocarboxylic modulator. It temporarily caps the Cu(II) active sites, slowing down the nucleation rate and shifting the equilibrium toward the growth of fewer, larger, and highly ordered crystals.

• Thermal Treatment: Transfer the homogeneous solution to a 15 mL Teflon-lined stainless steel autoclave. Seal and heat isothermally at 120 °C for 72 hours.

• Controlled Cooling: Program the oven to cool to room temperature at a strict rate of 2 °C/hour.

  • Causality: Rapid cooling induces thermal shock and sudden supersaturation, leading to the rapid precipitation of amorphous powders. Slow cooling maintains the system in the metastable zone, allowing continuous epitaxial growth on existing nuclei.

• Harvesting & Self-Validation: Filter the blue/green crystals and wash them with fresh DMF. Store them in the mother liquor to prevent framework collapse.

  • Validation Check: Submerge a sample of crystals in a drop of paratone oil on a glass slide and observe under a polarized light microscope. A high-quality single crystal will exhibit uniform color and complete, sharp extinction when the polarizer is rotated by 90°. If the crystal shows mosaic patterns or incomplete extinction, it is twinned or polycrystalline and unsuitable for high-resolution SCXRD.

Solvothermal synthesis pathway for Cu(II) fumarate single crystals.

X-Ray Diffraction Data Acquisition

Once validated, a crystal (ideally 0.1–0.3 mm in all dimensions) is mounted on a diffractometer equipped with a microfocus X-ray source (Mo K α , λ=0.71073 Å or Cu K α , λ=1.54184 Å) and a hybrid photon-counting detector[5][6].

Causality in Data Acquisition: Data collection must be performed at cryogenic temperatures (typically 100–150 K) using a continuous liquid nitrogen gas stream[7]. Lowering the temperature suppresses the thermal vibrations (Debye-Waller factor) of the atoms within the lattice. This significantly enhances the signal-to-noise ratio of high-angle reflections (which dictate structural resolution) and reduces the positional uncertainty of light atoms (C, O, H) relative to the heavier Cu centers.

Protocol 2: Data Reduction and Validation

• Unit Cell Determination: Harvest a preliminary set of reflections from short matrix scans to determine the Bravais lattice and unit cell dimensions.

• Integration: Use software such as CrysAlisPro or APEX to integrate the full sphere of diffraction data[5][7].

• Absorption Correction: Apply a multi-scan empirical absorption correction (e.g., SADABS or SCALE3 ABSPACK)[6][7].

  • Causality: Cu(II) strongly absorbs X-rays. Without correction, reflections traveling through longer paths of the crystal will be artificially weakened, leading to erroneous electron density maps and distorted atomic displacement parameters.

• Self-Validation Check: Evaluate the internal agreement factor ( Rint​ ). A self-validating dataset will yield an Rint​<0.05 , confirming that symmetry-equivalent reflections have consistent intensities and the absorption correction was successful.

Structure Solution and Refinement

The integrated intensity data (.hkl) and metadata (.ins) are processed using the Olex2 graphical interface, which seamlessly integrates the SHELX suite of crystallographic programs[6][8].

Protocol 3: Refinement Workflow

• Phase Solution: Execute SHELXT[6]. This dual-space algorithm rapidly solves the phase problem, generating an initial electron density map that automatically assigns the heavy Cu atoms and the primary framework skeleton.

• Anisotropic Refinement: Refine all non-hydrogen atoms anisotropically using SHELXL (full-matrix least-squares on F2 )[6][7].

• Handling Disorder (The Causality of Restraints): Cu(II) fumarate MOFs often contain highly mobile solvent molecules (like DMF or water) within their pores. If these cannot be modeled as discrete atoms, apply geometric restraints such as DFIX (fixed distance), SADI (similar distance), and RIGU (rigid bond)[7].

  • Causality: These restraints act as supplementary observations in the least-squares matrix. They prevent the refinement algorithm from falling into false local minima, ensuring that the thermal ellipsoids of disordered atoms remain physically meaningful rather than distorting to absorb background noise.

• Hydrogen Placement: Place hydrogen atoms in calculated positions using a riding model ( Uiso​(H)=1.2 or 1.5×Ueq​(C/O) )[7].

• Self-Validation Check: A completed refinement is validated by a final R1​ value < 0.05, a Goodness-of-Fit (GooF) near 1.0, and maximum residual electron density peaks/holes < 1.0 e− /ų. Run the structure through the IUCr CheckCIF routine to ensure no fundamental crystallographic errors exist prior to publication.

SCXRD data processing and structure refinement workflow using SHELX.

Structural Features of Cu(II) Fumarate Polymers

The structural analysis of these complexes typically reveals distinct coordination geometries. The Cu(II) center frequently exhibits a distorted octahedral or square pyramidal geometry, a direct consequence of the Jahn-Teller distortion inherent to the d9 electronic configuration[2][3]. The fumarate ligand can adopt multiple coordination modes, including bis-bidentate chelating and bis-monodentate bridging, which dictate the dimensionality of the resulting polymer[9].

Table 1: Summary of Common Crystallographic Parameters in Cu(II) Fumarate CPs

Parameter	Typical Value Range	Structural Significance
Crystal System	Triclinic / Monoclinic	Indicates low-symmetry packing common in flexible CPs[3][9].
Cu-O (Equatorial)	1.90 – 2.05 Å	Strong, primary coordination bonds with carboxylate oxygen atoms[2].
Cu-O (Axial)	2.20 – 2.70 Å	Elongated bonds due to Jahn-Teller distortion[2][3].
Fumarate Mode	μ2​ to μ4​	Determines whether the structure forms 1D chains, 2D layers, or 3D MOFs.
Void Volume	10% – 45%	Calculated via PLATON/Mercury; indicates potential for gas sorption or catalysis[6].

References

• Tris-Copper Nanozyme as a Novel Laccase Mimic for the Detection and Degradation of Phenolic Compounds - MDPI - 1

• Structures, Magnetic Properties, and Photoluminescence of Dicarboxylate Coordination Polymers of Mn, Co, Ni, Cu Having N-(4-Pyridylmethyl)-1,8-naphthalimide | Crystal Growth & Design - ACS Publications - 2

• Studies on copper(II) fumarate complex with 2,2′ - Bipyridine | Request PDF - ResearchGate - 9

• Synthesis and Structure of Water-Soluble Complexes of Copper Fumarate and Succinate with Monoethanolamine | Request PDF - ResearchGate - 3

• Single-crystal structure determination of nanosized metal–organic frameworks by three-dimensional electron diffraction | Springer Nature Experiments - 8

• Solvothermal Synthesis, Structure, and Properties of Metal Organic Framework Isomers Derived from a Partially Fluorinated Link | Request PDF - ResearchGate -4

• Average structure determination and refinement - Bio-protocol - 5

• Arene guest selectivity and pore flexibility in a metal–organic framework with semi-fluorinated channel walls - PMC - 7

• Thermally Stable Anilate-Based 3D CPs/MOFs - MDPI -6

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• 7. Arene guest selectivity and pore flexibility in a metal–organic framework with semi-fluorinated channel walls - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Single-crystal structure determination of nanosized metal–organic frameworks by three-dimensional electron diffraction | Springer Nature Experiments [experiments.springernature.com]
• 9. researchgate.net [researchgate.net]

Magneto-Structural Dynamics of Dinuclear Copper(II) Fumarate Complexes

Executive Summary

The rational design of metal-organic frameworks (MOFs) and discrete coordination complexes relies heavily on understanding the relationship between molecular geometry and electronic properties. Dinuclear copper(II) complexes bridged by dicarboxylate ligands, specifically fumarate (trans-butenedioate), serve as excellent model systems for investigating magnetic superexchange pathways. Because the Cu(II) ion possesses a d9 electronic configuration ( S=1/2 ), dinuclear units exhibit distinct singlet and triplet spin states.

This whitepaper provides an in-depth technical analysis of the structural parameters governing the magnetic properties of dinuclear copper(II) fumarate complexes. By examining the causality between coordination geometry, bridging modes, and magnetic coupling constants ( J ), we establish a self-validating framework for researchers and drug development professionals utilizing these complexes in biomimetic catalysis and advanced materials.

Structural Dynamics and Coordination Geometries

The magnetic behavior of dinuclear copper(II) complexes is intrinsically tied to their crystal structure. The fumarate dianion can adopt multiple bridging modes—ranging from monodentate to bis-bidentate—which directly dictates the distance between the two Cu(II) centers and the angle of the bridging oxygen atoms.

In complexes such as [Cu2​(fum)(bipy)4​][fum]⋅12H2​O , the copper atoms are bridged by a single fumarate group, with each Cu(II) atom coordinated to two 2,2′-bipyridine molecules. This results in a distorted trigonal bipyramidal configuration[1]. The structural distortion, often driven by the Jahn-Teller effect inherent to d9 systems, significantly alters the overlap between the magnetic dx2−y2​ orbitals of the copper ions and the p orbitals of the bridging oxygen atoms[2].

Causality in Structural Design

The choice of auxiliary ligands (e.g., 2,2'-bipyridine, 1,10-phenanthroline) is not merely for steric stabilization. These highly conjugated, rigid ligands force the Cu(II) centers into specific geometries that restrict the flexibility of the fumarate bridge. By locking the Cu-O-Cu bond angles, researchers can systematically tune the orbital overlap, thereby modulating the magnetic exchange from antiferromagnetic to weak ferromagnetic.

Mechanisms of Magnetic Superexchange

Magnetic coupling in dinuclear copper(II) fumarates is mediated through the bridging ligand via a superexchange mechanism. The spin Hamiltonian for an isotropic exchange interaction in a dinuclear S=1/2 system is defined as:

H=−2JS^1​⋅S^2​

• Antiferromagnetic Coupling (Negative J ): Occurs when there is a strong overlap between the magnetic orbitals of the Cu(II) ions and the bridging ligand, allowing for spin pairing. This is typically observed in square planar or square pyramidal geometries with short Cu-Cu distances.

• Ferromagnetic Coupling (Positive J ): Arises when the magnetic orbitals are strictly orthogonal. In certain distorted trigonal bipyramidal fumarate complexes, alternating temperature magnetic susceptibility studies suggest the existence of weak ferromagnetic interactions[1].

The Bleaney-Bowers Model

To quantify the magnetic exchange, temperature-dependent magnetic susceptibility ( χM​ ) data is fitted using the Bleaney-Bowers equation[3]:

χM​=kB​TNg2​β2​[3+exp(kB​T−2J​)]−1(1−ρ)+4kB​TNg2​β2​ρ+Nα​

Where g is the Landé g-factor, J is the exchange coupling constant, ρ is the fraction of paramagnetic impurities, and Nα​ is the temperature-independent paramagnetism. Fitting experimental SQUID data to this equation validates the structural model by confirming the singlet-triplet energy gap.

Quantitative Data Summary

The following table summarizes the magneto-structural parameters of representative copper(II) carboxylate/fumarate systems to highlight the variability of J based on structural constraints.

Complex Type	Coordination Geometry	Cu-Cu Distance (Å)	Magnetic Coupling ( J , cm −1 )	Dominant Interaction
[Cu2​(fum)(bipy)4​]2+	Distorted Trigonal Bipyramidal	~ 3.45 - 5.20	> 0 (Weak)	Ferromagnetic[1]
Cu(II) Naphthalimide Fumarate	Distorted Octahedral	3.45	< 0 (Weak)	Antiferromagnetic[2]
Cu(II) Acetate Dimer (Ref)	Square Pyramidal	2.61	-205	Strong Antiferromagnetic[3]

Experimental Workflows

To ensure scientific integrity and reproducibility, the following protocols outline the self-validating system used to synthesize and characterize these complexes.

Protocol A: Hydrothermal Synthesis of Dinuclear Cu(II) Fumarate

Causality: Hydrothermal conditions are chosen because the elevated pressure and temperature increase the solubility of the rigid fumaric acid and promote the growth of high-quality single crystals necessary for precise X-ray diffraction.

• Preparation: Dissolve 1.0 mmol of Copper(II) nitrate trihydrate ( Cu(NO3​)2​⋅3H2​O ) and 1.0 mmol of fumaric acid in 15 mL of deionized water.

• Ligand Addition: Slowly add 2.0 mmol of the auxiliary ligand (e.g., 2,2'-bipyridine) under continuous stirring. Adjust the pH to ~5.5 using dilute NaOH to deprotonate the fumaric acid, activating it for metal coordination.

• Hydrothermal Treatment: Transfer the homogeneous mixture into a 25 mL Teflon-lined stainless steel autoclave. Seal and heat at 120°C for 72 hours.

• Cooling & Harvesting: Cool the autoclave to room temperature at a rate of 5°C/hour to ensure controlled crystal nucleation. Filter the resulting blue/green crystals, wash with distilled water and ethanol, and dry in vacuo.

Protocol B: SQUID Magnetometry Characterization

Causality: Superconducting Quantum Interference Device (SQUID) magnetometry is utilized because it provides the extreme sensitivity required to detect weak superexchange interactions (small J values) across the extended fumarate bridge[4].

• Sample Preparation: Finely powder ~20 mg of the synthesized single crystals to eliminate anisotropic orientation effects. Load the powder into a diamagnetic gelatin capsule.

• Calibration: Mount the capsule in a plastic straw and insert it into the SQUID magnetometer. Run a diamagnetic correction sequence using an empty capsule to establish a baseline.

• Measurement: Apply a static direct current (DC) magnetic field of 1000 Oe. Record the magnetic susceptibility ( χM​ ) as the temperature is swept from 300 K down to 2 K at a rate of 2 K/min.

• Data Processing: Correct the raw susceptibility data for the diamagnetism of the constituent atoms using Pascal's constants. Fit the corrected χM​T vs. T curve using the Bleaney-Bowers equation to extract g and J .

Magneto-Structural Workflow Visualization

The following diagram illustrates the logical progression from chemical synthesis to the extraction of the magnetic coupling constant, demonstrating the self-validating nature of the methodology.

Caption: Workflow demonstrating the integration of structural and magnetic data to establish superexchange causality.

Conclusion

The magnetic properties of dinuclear copper(II) fumarate complexes are a direct manifestation of their structural geometry. By systematically controlling the synthesis conditions and auxiliary ligands, researchers can dictate the bridging mode of the fumarate dianion. This structural control, validated through SCXRD and SQUID magnetometry, allows for the precise tuning of the magnetic superexchange pathways—proving invaluable for the development of novel magnetic materials and biomimetic catalysts.

References

• Studies on copper(II) fumarate complex with 2,2′ - Bipyridine Source: ResearchGate (Polyhedron) URL:[Link]

• Structures, Magnetic Properties, and Photoluminescence of Dicarboxylate Coordination Polymers of Mn, Co, Ni, Cu Having N-(4-Pyridylmethyl)-1,8-naphthalimide Source: Crystal Growth & Design - ACS Publications URL:[Link]

• The Magnetic Properties of Cu(CH3COO)2·2NH4Cl and NH4Cu(HCOO)Cl2 Source: Bulletin of the Chemical Society of Japan (OUP) URL:[Link]

• Cas 24551-71-1, copper(II) fumarate (Thermal studies and SQUID magnetometry) Source: LookChem (Journal of Thermal Analysis and Calorimetry) URL:[Link]

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• 4. lookchem.com [lookchem.com]

Thermal Decomposition Pathway of Cupric Fumarate: Mechanistic Insights and Kinetic Modeling for Advanced Materials Synthesis

Executive Summary

Cupric fumarate (Copper(II) fumarate) is a critical metal-organic precursor utilized extensively in the synthesis of metal-organic frameworks (MOFs), conductive copper inks, and highly dispersed metallic copper nanoparticles. Understanding its thermal decomposition pathway is paramount for researchers aiming to control the morphology, oxidation state, and purity of the resulting copper-based materials.

Unlike its cis-isomer counterpart (copper(II) maleate), cupric fumarate possesses a highly stable trans-dicarboxylate configuration. This structural stability fundamentally alters its thermal degradation kinetics, preventing intermediate isomerization and driving a unique, two-step deceleratory-to-first-order decomposition cascade. This whitepaper provides an in-depth mechanistic analysis, kinetic data, and field-proven experimental protocols for harnessing the thermal decomposition of cupric fumarate.

Mechanistic Pathway of Solid-State Thermal Decomposition

The thermal breakdown of cupric fumarate in an inert atmosphere (e.g., Nitrogen, Helium, or Argon) is a multi-stage process characterized by sequential electron transfers from the organic ligand to the metal center[1].

Stage I: Dehydration (Endothermic)

If the precursor is synthesized as a hydrate (e.g., cupric fumarate tetrahydrate), the initial thermal event is the endothermic loss of coordinated and lattice water molecules. This typically occurs between 80 °C and 150 °C . The removal of water leaves a highly crystalline anhydrous copper(II) fumarate lattice.

Stage II: Primary Anion Breakdown and Partial Reduction (Deceleratory Kinetics)

The true chemical decomposition of the anhydrous salt initiates at approximately 250 °C to 260 °C [2]. In this phase, the fumarate anion begins to undergo decarboxylation.

• Causality of Reduction: The homolytic cleavage of the Cu-O bond results in the transfer of an electron to the Cu(II) center, reducing it to Cu(I)[1].

• Kinetic Profile: Analytical evidence and kinetic modeling demonstrate that this first reaction is predominantly deceleratory . As the reaction interface progresses into the bulk crystal, the accumulation of the Cu(I) intermediate and carbonaceous residue increases the diffusion barrier for evolved gases (CO and CO₂), slowing the reaction rate[1].

• Isomerization Absence: Unlike copper(II) maleate, which must undergo an energy-consuming anion isomerization to form copper(I) fumarate before further decomposition, cupric fumarate already contains the thermodynamically stable trans-anion, allowing it to bypass this structural rearrangement[1].

Stage III: Secondary Decarboxylation and Final Reduction (First-Order Kinetics)

The final stage involves the complete breakdown of the remaining organic fragments and the final reduction of Cu(I) to metallic Cu(0).

• Kinetic Profile: This step is significantly slower than the primary breakdown and strictly obeys first-order kinetics [1]. The rate is dependent solely on the concentration of the remaining Cu(I) intermediate.

• Final Residue: In an inert atmosphere, the culmination of this stage yields a composite of metallic copper nanoparticles embedded within an amorphous carbon matrix. In an oxidizing atmosphere (air), the organic matrix is combusted, and the copper is oxidized to yield phase-pure Copper(II) oxide (CuO)[3].

Thermal decomposition pathway of cupric fumarate based on atmospheric conditions.

Kinetic and Thermodynamic Profiling

To aid in the design of thermal curing profiles for conductive inks or MOF calcination, the quantitative thermal data is summarized below.

Reaction Stage	Temperature Range	Mass Loss Event	Kinetic Model	Dominant Mechanism
I. Dehydration	80 °C – 150 °C	Loss of H₂O	Phase-Boundary	Endothermic desorption of coordinated water.
II. Primary Breakdown	250 °C – 280 °C	Loss of CO₂, CO	Deceleratory	Cleavage of Cu-O-C bonds; Cu(II) → Cu(I) reduction.
III. Final Reduction	280 °C – 350 °C	Loss of residual organics	First-Order	Cu(I) → Cu(0) reduction; carbon matrix formation.
IV. Oxidation (Air only)	350 °C – 450 °C	Gain of O (if Cu formed)	Nucleation/Growth	Combustion of carbon; oxidation of Cu to CuO.

Self-Validating Experimental Protocols

To translate these mechanistic principles into practical applications, the following protocols detail the synthesis of copper nanoparticles via the controlled thermal decomposition of cupric fumarate in a solution phase.

Protocol: Solution-Phase Thermal Decomposition for Cu Nanoparticles

This protocol leverages oleylamine as both a capping agent and a mild reducing assistant, while triphenylphosphine (TPP) acts as a high-temperature solvent and strong reducing agent[4].

Materials Required:

• Cupric fumarate (0.7 g)

• Oleylamine (10 mL)

• Triphenylphosphine (TPP) (5 g)

• Anhydrous Ethanol (for washing)

• Schlenk line setup (Nitrogen atmosphere)

Step-by-Step Methodology:

• Complexation: Add 0.7 g of cupric fumarate and 10 mL of oleylamine into a 50 mL three-neck distillation flask.

• Degassing & Initial Heating: Purge the system with Nitrogen for 15 minutes. Heat the mixture to 120 °C and maintain for 1 hour under continuous magnetic stirring. Validation: The formation of the Cu(II) fumarate-oleylamine complex is visually confirmed by a homogeneous azury (deep blue) solution[4].

• Preparation of Reducing Bath: In a separate flask, melt 5 g of TPP and heat to 260 °C under a Nitrogen blanket.

• Hot Injection: Rapidly inject the 120 °C metal-complex solution into the 260 °C TPP bath.

• Thermal Decomposition: Maintain the reaction at 260 °C for 60 minutes. Validation: The solution will transition from azury to reddish-brown, indicating the successful reduction of Cu(II) to localized surface plasmon resonance (LSPR)-active metallic Cu(0) nanoparticles[4].

• Quenching & Precipitation: Remove the heat source and allow the flask to cool to room temperature. Add excess anhydrous ethanol to precipitate the light brown nanoparticles.

• Purification: Centrifuge the mixture at 8000 rpm for 10 minutes. Discard the supernatant and wash the pellet with ethanol three additional times to remove excess surfactant and unreacted TPP.

Workflow for synthesizing metallic copper nanoparticles via hot-injection thermal decomposition.

Causality in Experimental Design (The "Why")

As an Application Scientist, it is crucial to understand the causality behind these specific experimental parameters:

• Why use Fumarate over Formate or Acetate? While copper(II) formate decomposes at a much lower temperature (< 200 °C) making it ideal for low-temperature conductive inks[5], cupric fumarate offers higher pre-decomposition thermal stability (up to ~250 °C)[2]. This higher thermal ceiling allows for the stable formation of intermediate metal-organic complexes (like the oleylamine complex at 120 °C) without premature, uncontrolled reduction, leading to highly monodisperse nanoparticles.

• Why the Deceleratory to First-Order Shift? The initial deceleratory phase is an artifact of solid-state topochemical reactions. As the surface of the cupric fumarate crystal decomposes, the newly formed Cu(I) matrix acts as a physical barrier. The reaction shifts to first-order kinetics in the second stage because the rate-limiting step transitions from interface propagation to the intrinsic chemical breakdown of the isolated Cu(I)-organic fragments[1].

• Why Hot Injection into TPP? TPP serves a dual purpose. Thermodynamically, it acts as a strong reducing agent at 260 °C, ensuring the complete reduction of the Cu(I) intermediate to Cu(0). Kinetically, the hot injection method induces a massive burst of instantaneous nucleation, separating the nucleation phase from the growth phase, which is the fundamental requirement for achieving uniform ~50 nm particle sizes[4].

References

• The thermal decomposition reactions of copper(II) maleate and of copper(II) fumarate Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases[Link]

• Synthesis and Characterization of Metallic Copper Nanoparticles Via Thermal Decomposition Method International Journal of Applied and Advanced Scientific Research (IJAASR)[Link]

• Synthesis and Full Characterization of One Organometallic Polyoxometalate-Based Copper(I)-Alkene Complex Inorganic Chemistry - ACS Publications[Link]

• Low-temperature synthesis of copper conductive film by thermal decomposition of copper–amine complexes ResearchGate[Link]

Sources

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• 5. researchgate.net [researchgate.net]

Advanced Spectroscopic Characterization of Copper(II) Fumarate: An Infrared Spectroscopy Whitepaper

Target Audience: Analytical Chemists, Materials Scientists, and Pharmaceutical Researchers Document Type: Technical Guide & Analytical Protocol

Executive Summary

Copper(II) fumarate is a highly versatile coordination polymer and metal-organic framework (MOF) precursor utilized in gas storage, catalysis, and pharmaceutical formulations. Elucidating the exact coordination architecture of the copper-carboxylate linkages is critical for predicting the material's thermal stability and chemical reactivity. Fourier-Transform Infrared (FTIR) spectroscopy serves as the premier non-destructive analytical technique for this purpose.

This whitepaper provides an in-depth, field-proven guide to the spectroscopic analysis of copper(II) fumarate, detailing the causality behind vibrational shifts, self-validating experimental workflows, and the theoretical grounding necessary to definitively assign carboxylate coordination modes.

Theoretical Framework: Carboxylate Vibrational Mechanics

The fumarate dianion ( C4​H2​O42−​ ) coordinates to the Cu(II) center via its terminal carboxylate groups. When a carboxylic acid is deprotonated to form a carboxylate, the distinct C=O and C−O bonds delocalize into a "bond-and-a-half" resonance structure[1]. Consequently, the characteristic un-ionized carboxylic acid carbonyl stretch (~1700 cm⁻¹) disappears, replaced by two intense coupled vibrations: the asymmetric stretch ( νasym​COO− ) and the symmetric stretch ( νsym​COO− )[1].

The Deacon and Phillips Guidelines

The exact geometry of the copper-carboxylate bond drastically alters the symmetry and bond angles of the −COO− group, which in turn shifts the νasym​ and νsym​ frequencies[2]. By calculating the frequency separation ( Δν=νasym​−νsym​ ) and comparing it to the Δν of a purely ionic reference (e.g., sodium fumarate), we can empirically determine the coordination mode[3]:

• Monodentate Coordination: Only one oxygen binds to the Cu(II) center. This breaks the symmetry of the carboxylate group, increasing the C=O double-bond character of the uncoordinated oxygen. Result: νasym​ shifts to higher wavenumbers, νsym​ shifts lower, leading to a large separation ( Δν>Δνionic​ , typically 200–300 cm⁻¹)[3].

• Bidentate Chelating: Both oxygens bind to the same Cu(II) ion. The O-C-O bond angle is compressed. Result: νasym​ decreases and νsym​ increases, leading to a significantly smaller separation ( Δν<Δνionic​ , typically < 100 cm⁻¹)[3].

• Bidentate Bridging: The two oxygens bind to different Cu(II) ions, forming a polymeric network. The symmetry closely mimics the free ionic state. Result: The separation is comparable to the ionic salt ( Δν≈Δνionic​ , typically 140–170 cm⁻¹)[3].

Figure 1: Diagnostic workflow for determining carboxylate coordination modes based on Δν values.

Quantitative Spectral Assignments

The following table summarizes the critical diagnostic bands required to validate the successful synthesis and structural architecture of copper(II) fumarate.

Vibrational Mode	Wavenumber Range (cm⁻¹)	Diagnostic Significance
ν(O−H)	3400 – 3566	Indicates presence of coordinated or lattice water molecules[4].
νasym​(COO−)	1550 – 1650	Primary indicator of carboxylate coordination; shifts based on symmetry[3].
νsym​(COO−)	1350 – 1450	Secondary indicator; used in conjunction with νasym​ to calculate Δν [1].
ν(C−H)	~3000	Alkene backbone stretching of the fumarate ligand.
ν(Cu−O)	579 – 692	Direct confirmation of metal-ligand bond formation in the far-IR region[4].

Self-Validating Experimental Protocol

As a Senior Application Scientist, I emphasize that an analytical protocol is only as robust as its internal controls. The following methodology for synthesizing and analyzing copper(II) fumarate incorporates built-in validation steps to prevent false-positive coordination assignments.

Sample Preparation and Synthesis

• Aqueous Precipitation: React stoichiometric amounts of copper(II) nitrate trihydrate and sodium fumarate in aqueous solution under constant stirring.

• Purification (Critical Step): Centrifuge and wash the resulting blue precipitate extensively with deionized water and ethanol. Causality: Unreacted fumaric acid or sodium fumarate will severely overlap with the coordinated carboxylate bands, rendering Δν calculations invalid.

• Drying: Dry the sample under vacuum at 60°C for 12 hours to remove strictly physisorbed water, ensuring the ~3500 cm⁻¹ band accurately reflects structurally coordinated water.

FTIR Acquisition Parameters

• Technique Selection: While Attenuated Total Reflectance (ATR) is convenient, Transmission FTIR using a KBr pellet is strictly recommended for this specific analysis.

• Causality: Diamond ATR crystals exhibit strong intrinsic phonon absorption bands below 600 cm⁻¹, which obscure the critical Cu-O stretching vibrations (579–692 cm⁻¹)[4]. KBr is optically transparent down to 400 cm⁻¹, allowing full visualization of the metal-ligand bonds.

• Resolution: 4 cm⁻¹ with a minimum of 64 co-added scans to ensure a high signal-to-noise ratio for precise peak picking.

Spectral Validation Logic

Before calculating Δν , the spectrum must be validated for purity:

• Check the 1700 cm⁻¹ Region: If a sharp peak is present here, it indicates the presence of un-ionized −COOH groups[3]. The sample is contaminated with free fumaric acid and must be re-washed.

• Check the Far-IR Region: The presence of bands between 579 and 692 cm⁻¹ confirms the successful formation of the Cu-O coordination bond[4].

Figure 2: Self-validating workflow for the synthesis and spectroscopic verification of Copper(II) Fumarate.

Mechanistic Insights and Data Interpretation

When analyzing the validated spectrum of copper(II) fumarate, researchers must look beyond simple peak matching and understand the physical chemistry driving the spectral output.

The Role of the O-C-O Angle: Ab initio modeling of metal-carboxylate complexes demonstrates that shifts in wavenumber are fundamentally driven by changes in the carboxylate C–O bond lengths and the O–C–O angle upon metal binding[2]. In copper(II) fumarate, the Cu(II) ion typically adopts a Jahn-Teller distorted octahedral or square planar geometry. If the fumarate ligand acts as a bidentate bridge between two Cu(II) centers (a common motif in MOFs), the O-C-O angle remains relatively relaxed, similar to the free ion. This results in a Δν of approximately 150 cm⁻¹, confirming the polymeric bridging network.

Hydration State Dynamics: The broad band at ~3566 cm⁻¹ is not merely an artifact; it provides structural data[4]. Copper(II) carboxylates frequently coordinate water molecules to satisfy their axial coordination sites. If thermal dehydration is performed (e.g., heating above 150°C), an in-situ variable-temperature FTIR experiment will show the disappearance of this band, often accompanied by a shift in the carboxylate Δν as the coordination geometry rearranges from octahedral to square planar.

References

• Modeling the IR spectra of aqueous metal carboxylate complexes Source: SciSpace URL:[Link]

• IR Infrared Absorption Bands of Carboxylate Source: 911Metallurgist URL:[Link]

• Kinetic and Isotherm Studies of the Adsorption Phenacetin onto Two Copper Porous Coordination Compounds Source: Semantic Scholar URL:[Link]

• The Carbonyl Group, Part V: Carboxylates—Coming Clean Source: Spectroscopy Online URL:[Link]

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A Technical Guide to the Electronic Structure of Copper(II) Fumarate: A DFT-Driven Investigation

Abstract

Copper(II) fumarate, a prominent metal-organic framework (MOF), stands at the intersection of materials science and pharmacology, with significant potential in areas such as gas storage and drug delivery.[1][2] A profound understanding of its electronic structure is paramount to unlocking and tailoring its functional properties. This technical guide provides a comprehensive, in-depth protocol for investigating the electronic and magnetic properties of copper(II) fumarate using Density Functional Theory (DFT). We delve into the causality behind methodological choices, from functional and basis set selection to the intricacies of modeling magnetic exchange interactions in this d⁹ transition metal system. This document serves as a robust resource for researchers, computational chemists, and drug development professionals, offering both a practical workflow and the underlying theoretical principles necessary for accurate and insightful computational analysis.

Introduction: The Scientific Imperative

Transition metal carboxylates, particularly those forming extended MOF structures, represent a class of materials with highly tunable properties.[3] Copper(II) fumarate is an exemplar of this class, where the copper(II) metallic nodes are linked by fumarate organic ligands to form a porous, crystalline framework. The d⁹ electronic configuration of the Cu(II) ion imparts interesting magnetic and electronic characteristics, making it a subject of intense research.[4][5]

The functionality of copper(II) fumarate—be it its catalytic activity, its interaction with guest molecules like pharmaceuticals, or its semiconductor properties—is fundamentally governed by its electronic structure.[6][7] Key questions that drive this investigation include:

• What is the nature of the bonding between the copper centers and the fumarate linkers?

• What is the magnitude of the electronic band gap, and how does it classify the material's conductive properties?

• How do the individual atomic orbitals of copper, oxygen, and carbon contribute to the frontier electronic states?

• How do the paramagnetic Cu(II) centers interact magnetically through the fumarate bridge?

Answering these questions experimentally can be complex. DFT provides a powerful, first-principles computational toolkit to model these properties with a favorable balance of accuracy and computational cost, offering predictive insights that can guide experimental design.[8][9][10]

Theoretical & Computational Methodology

A successful DFT study is not merely the execution of software commands; it is a process of informed scientific decisions. This section details a validated protocol for the study of copper(II) fumarate, explaining the rationale behind each choice.

The Rationale for DFT in MOF Systems

MOFs are characterized by large, periodic unit cells.[9] DFT is exceptionally well-suited for such systems. By employing periodic boundary conditions (PBC), DFT calculations can model the bulk crystalline material, which is crucial for accurately determining properties like the electronic band structure.[9][11] While cluster-based models can be used, a periodic approach is generally preferred to capture the long-range electronic effects inherent in the framework.

Establishing the Structural Model

The starting point for any DFT calculation is an accurate atomic structure. The crystal structure of copper(II) fumarate complexes has been determined experimentally, often revealing a binuclear paddle-wheel structure or a polymeric chain.[12][13][14][15] In many known structures, each Cu(II) ion adopts a distorted square pyramidal coordination geometry, a typical consequence of the Jahn-Teller effect in d⁹ systems.[12][14] For this guide, we will consider a representative periodic structure derived from single-crystal X-ray diffraction data.

A Self-Validating Computational Workflow

The following protocol is designed to be a self-validating system, where the choices made are grounded in established best practices for transition metal-containing MOFs.

Caption: A flowchart of the DFT protocol for copper(II) fumarate.

• Software Selection: For periodic systems like copper(II) fumarate, plane-wave DFT codes such as VASP or Quantum Espresso are industry standards.[16][17] They are highly efficient for periodic calculations. Alternatively, codes using localized Gaussian-type basis sets like CRYSTAL or CP2K can also be employed.[18] This guide assumes a plane-wave-based approach.

• Functional and Basis Set Selection: This is the most critical decision impacting accuracy for a transition metal system.

  • The Challenge: The d-electrons in Cu(II) are strongly correlated, and standard Local Density Approximation (LDA) or Generalized Gradient Approximation (GGA) functionals often fail to describe this localization correctly, leading to underestimation of the band gap and incorrect magnetic properties.[4]

  • Recommended Approach: A hybrid functional, such as B3LYP or HSE06 , is highly recommended.[19][20] These functionals mix a portion of exact Hartree-Fock exchange, which helps to correct for the self-interaction error and provides a better description of localized d-states. An alternative for pure GGA users is the GGA+U method, where a Hubbard U term is added to the Cu d-orbitals to enforce localization.

  • Basis Set: In plane-wave codes, the "basis set" is defined by the kinetic energy cutoff for the plane waves. A cutoff of at least 500 eV is recommended to ensure convergence. Pseudopotentials (e.g., Projector Augmented Wave - PAW) are used to describe the core electrons, reducing computational cost.

• Geometry Optimization:

  • Objective: To find the lowest energy configuration of the crystal structure.

  • Procedure: Both the atomic positions and the lattice vectors of the unit cell are allowed to relax until the forces on each atom are minimized (typically below 0.01 eV/Å). This step is crucial as electronic properties are highly sensitive to geometry.

• Electronic Structure Calculation:

  • Procedure: A static, self-consistent field (SCF) calculation is performed on the optimized geometry. This calculation determines the ground-state electronic wavefunction and energies.

  • k-point Sampling: The Brillouin zone must be sampled using a Monkhorst-Pack grid. The density of this grid depends on the unit cell size; a grid that results in a spacing of ~0.04 Å⁻¹ is a good starting point.

• Magnetic Coupling Calculation (Broken-Symmetry DFT):

  • Rationale: To determine the magnetic interaction (J) between two Cu(II) centers, we must calculate the energy difference between the high-spin (ferromagnetic, FM) state and the broken-symmetry (antiferromagnetic, AFM) state.

  • Procedure: Two separate calculations are performed on the same geometry:

    • High-Spin (FM): The initial magnetic moments on both Cu(II) ions are set to be parallel (e.g., +1 μB).

    • Broken-Symmetry (AFM): The initial magnetic moments are set to be antiparallel (e.g., +1 μB on one Cu and -1 μB on the other).

  • The energy difference is then mapped to the Heisenberg spin Hamiltonian ( H=−2JS^1​⋅S^2​ ) to extract the coupling constant J.

Results and Discussion: Unraveling the Electronic Structure

This section outlines the expected results from the DFT protocol and their interpretation.

Optimized Geometry

The first validation of the computational setup is a comparison of the calculated structural parameters with experimental X-ray diffraction data.

Parameter	Experimental (Typical)	DFT Calculated (Expected)
Cu-O (equatorial) Bond Length	1.95 - 2.02 Å[14][21]	± 2% of experimental
Cu-L (axial) Bond Length	2.15 - 2.50 Å[14][21]	± 3% of experimental
Cu···Cu Distance	2.60 - 3.50 Å[14][22]	± 2% of experimental
O-C-O Angle (carboxylate)	~125°	± 2° of experimental

Table 1: Comparison of typical experimental and expected DFT-calculated geometric parameters for copper(II) carboxylate systems.

Band Structure and Density of States (DOS)

The band structure and DOS are the primary outputs for understanding the electronic properties.[23][24]

• Band Structure: This plot shows the allowed electronic energy levels (bands) as a function of momentum (k-vector) through high-symmetry points in the Brillouin zone.[25][26] For copper(II) fumarate, we expect to see relatively flat bands, which is characteristic of the localized d-orbitals of the metal and the molecular orbitals of the fumarate linker. The key feature is the band gap , the energy difference between the top of the valence band (VB) and the bottom of the conduction band (CB). A calculated band gap in the range of 2-4 eV would classify the material as a wide-bandgap semiconductor or an insulator.

• Density of States (DOS): The DOS plot shows the number of available electronic states at each energy level.[23][27] To gain deeper insight, we use the Projected Density of States (PDOS) , which decomposes the total DOS into contributions from individual atoms or orbitals (e.g., Cu-3d, O-2p, C-2p).

Expected PDOS Insights:

• Valence Band Maximum (VBM): Likely to have a strong character from both Cu-3d and O-2p orbitals, indicating significant covalent bonding between the copper and the carboxylate oxygen.

• Conduction Band Minimum (CBM): The nature of the CBM can vary. It may be dominated by Cu-3d states or by the π* orbitals of the fumarate linker. The character of the CBM is crucial for understanding electron transport and potential photocatalytic activity.

• The d⁹ Hole: The PDOS for the spin-up and spin-down channels will be asymmetric. The unoccupied Cu-3d state (the "hole") will appear as a peak just above the Fermi level in one of the spin channels, confirming the d⁹ configuration.

Magnetic Properties

Using the energies from the broken-symmetry calculations, the magnetic coupling constant, J, is calculated.

• Interpretation of J:

  • J > 0: Ferromagnetic (FM) coupling, indicating a preference for parallel spin alignment between adjacent Cu(II) centers.

  • J < 0: Antiferromagnetic (AFM) coupling, indicating a preference for antiparallel spin alignment. This is more commonly observed in such bridged systems.[28][29]

The magnitude and sign of J are determined by the geometry of the Cu-O-C-O-Cu superexchange pathway. DFT allows for a direct correlation between structural parameters (like the Cu-O-C bond angle) and the resulting magnetic interaction, providing powerful magneto-structural insights.[30]

Caption: Relationship between DFT outputs and material properties.

Implications for Research and Drug Development

The insights gained from this DFT protocol have direct, actionable implications:

• For Materials Scientists: Understanding the band gap and band-edge positions is critical for designing photocatalysts or semiconductor devices. The degree of orbital hybridization (covalency) between the metal and linker, revealed by the PDOS, informs strategies for tuning electronic properties through linker modification or metal substitution.

• For Drug Development Professionals: The electronic structure dictates how copper(II) fumarate interacts with drug molecules.[2] The electrostatic potential surface, which can be calculated from the DFT electron density, reveals regions of positive and negative charge. This information is invaluable for predicting how a polar drug molecule might bind within the MOF's pores, guiding the design of more effective drug delivery systems.[31] Furthermore, understanding the stability of the Cu-O bond is crucial for assessing the material's biocompatibility and potential for controlled release of copper ions, which have their own therapeutic and toxicological profiles.[7]

Conclusion

Density Functional Theory provides an indispensable framework for the detailed investigation of the electronic structure of copper(II) fumarate. By following a methodologically sound protocol that includes careful selection of functionals, robust geometry optimization, and appropriate analysis of the band structure, density of states, and magnetic coupling, researchers can gain predictive and fundamental insights. This guide has outlined such a protocol, emphasizing the rationale behind each step to empower scientists to connect the computed electronic properties to tangible material functions, thereby accelerating innovation in both advanced materials and pharmaceutical applications.

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Protocols & Analytical Methods

Application Note: Copper(II) Fumarate as a Versatile Catalyst for Organic Transformations

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Executive Summary

Copper(II) fumarate (Cu-FMA) and its associated metal-organic frameworks (MOFs) have emerged as highly robust, heterogeneous catalysts for organic transformations. Characterized by a rigid, conjugated dicarboxylate backbone, Cu-FMA exhibits unique structural stability and tunable redox properties[1]. Recent advancements have highlighted its utility in two primary domains: bifunctional biomimetic nanozyme catalysis (acting as both a peroxidase and a laccase mimic)[2], and the selective oxidation of hydrocarbons and alcohols [3].

This application note provides an in-depth mechanistic analysis of Cu-FMA's catalytic behavior, supported by quantitative kinetic data, and outlines self-validating experimental protocols designed to ensure high reproducibility in organic synthesis and biosensing workflows.

Mechanistic Principles of Cu(II) Fumarate Catalysis

pH-Switchable Bifunctional Nanozyme Activity

Unlike traditional single-function nanozymes, columnar Cu-FMA exhibits a highly specific, pH-dependent dual-enzyme mimicry. The causality behind this behavior lies in the weak reducibility of the fumarate ligand, which facilitates the generation and stabilization of Cu+ active centers within the framework[2].

• Acidic Conditions (pH 4.0) - Peroxidase Mimicry: At low pH, Cu-FMA catalyzes the heterolytic cleavage of hydrogen peroxide ( H2​O2​ ), generating highly reactive hydroxyl radicals ( ∙OH ). These radicals readily oxidize aromatic amines like 3,3',5,5'-tetramethylbenzidine (TMB)[4].

• Alkaline Conditions (pH 8.0) - Laccase Mimicry: At elevated pH, the stabilized Cu+ centers become highly efficient at dissociating the H–O bonds of phenolic compounds (e.g., epinephrine, 2,4-dichlorophenol) using dissolved O2​ as the electron acceptor, bypassing the need for H2​O2​ [2].

Mechanistic pathways of Cu-FMA pH-dependent bifunctional catalysis.

Peroxo-Intermediate Hydrocarbon Oxidation

In the realm of synthetic organic chemistry, microporous dinuclear copper(II) carboxylates act as potent biomimetic heterogeneous catalysts for the selective oxidation of cycloalkanes and alcohols. The addition of H2​O2​ to the Cu(II) resting state induces a heterolytic H–OOH bond cleavage, forming a highly active, visually distinct green Cu–OO–Cu peroxo intermediate ( H2​[Cu2​(II,II)(L)2​(O2​)] )[3]. This intermediate facilitates the controlled oxygenation of inert C-H bonds without degrading the fumarate framework.

Quantitative Performance Data

To benchmark the catalytic efficiency of Cu-FMA against natural enzymes, Michaelis-Menten kinetic parameters are summarized below. The high kcat​ values confirm the robust turnover frequency of the copper active sites[4].

Catalyst System	Substrate	pH Condition	Km​ (mM)	Vmax​ ( 10−8 M s −1 )	kcat​ (s −1 )	Limit of Detection
Cu-FMA	TMB	4.0 (Acidic)	1.10	1.79	9.04×103	N/A
Cu-FMA	H2​O2​	4.0 (Acidic)	0.34	1.43	7.23×103	N/A
Cu-FMA	Glucose	4.0 (Acidic)*	N/A	N/A	N/A	0.2 μ M
Cu-FMA	Epinephrine	8.0 (Alkaline)	N/A	N/A	N/A	1.1 μ M
Cu-FMA	2,4-DP	8.0 (Alkaline)	0.45	-	-	N/A

*Note: Glucose detection is coupled with Glucose Oxidase (GOx) which generates H2​O2​ in situ, subsequently utilized by the Cu-FMA peroxidase mimic.

Experimental Protocols

The following protocols are engineered as self-validating systems. Built-in checkpoints ensure that structural integrity and catalytic readiness are confirmed before proceeding to complex organic transformations.

Standardized experimental workflow for Cu-FMA catalyzed organic transformations.

Protocol A: Hydrothermal Synthesis of Columnar Cu-FMA

This method yields highly dispersed, columnar copper fumarate nanomaterials with optimized surface area for catalysis[5].

• Precursor Preparation: Dissolve 1.0 mmol of copper(II) acetate (or basic copper carbonate) and 1.0 mmol of fumaric acid in 20 mL of a mixed solvent system (N,N-dimethylformamide : water, 1:1 v/v).

• Homogenization: Sonicate the mixture for 30 minutes until a uniform, pale-blue suspension is achieved.

• Hydrothermal Reaction: Transfer the suspension to a Teflon-lined stainless-steel autoclave. Seal and heat at 120 °C for 24 hours.

• Recovery: Allow the vessel to cool to room temperature naturally. Collect the blue precipitate via centrifugation (8,000 rpm, 10 min).

• Purification: Wash the solid sequentially with DMF (2x) and absolute ethanol (3x) to remove unreacted ligands. Dry under vacuum at 60 °C for 12 hours.

• Self-Validation Checkpoint: Perform Powder X-Ray Diffraction (PXRD). The emergence of sharp, low-angle diffraction peaks confirms the crystalline MOF/coordination polymer structure. A lack of peaks indicates amorphous copper oxide formation, necessitating a restart.

Protocol B: pH-Directed Oxidation of Phenolic Compounds (Laccase Mimicry)

This protocol utilizes the laccase-like activity of Cu-FMA for the degradation or detection of phenolic organics (e.g., epinephrine or environmental pollutants)[4],[2].

• Buffer Preparation: Prepare a 0.2 M Tris-HCl buffer adjusted precisely to pH 8.0. Causality: Strict adherence to pH 8.0 is required to activate the Cu+ centers for O2​ activation without H2​O2​ .

• Catalyst Dispersion: Disperse 5 mg/mL of Cu-FMA in the Tris-HCl buffer using mild sonication.

• Reaction Initiation: Add the target phenolic substrate (e.g., 50 μ M epinephrine) to the catalyst dispersion.

• Incubation: Incubate the mixture at 30 °C for 45 minutes under continuous stirring to ensure adequate dissolved oxygen transfer.

• Self-Validation Checkpoint: If using epinephrine, monitor the solution via UV-Vis spectroscopy. A distinct absorption peak at 480 nm (corresponding to the oxidation product, adrenochrome) must emerge. If the peak is absent, verify the dissolved oxygen content and pH of the buffer.

• Quenching & Analysis: Centrifuge to remove the Cu-FMA catalyst. Analyze the supernatant via HPLC or UV-Vis to quantify conversion.

Protocol C: Selective Oxidation of Cycloalkanes

Utilizing the peroxo-intermediate pathway, Cu-FMA catalyzes the oxidation of inert C-H bonds in cycloalkanes to yield corresponding alcohols and ketones[3].

• Reaction Setup: In a 25 mL round-bottom flask, suspend 50 mg of Cu-FMA in 10 mL of acetonitrile.

• Substrate Addition: Add 2.0 mmol of the target cycloalkane (e.g., cyclohexane).

• Oxidant Addition: Slowly add 10.0 mmol of aqueous H2​O2​ (30% w/w) dropwise over 10 minutes.

• Self-Validation Checkpoint (Visual): Upon the addition of H2​O2​ , observe the catalyst suspension. A transient shift from blue to a solid green color indicates the successful formation of the active Cu–OO–Cu peroxo intermediate[3]. If the color remains blue, the heterolytic cleavage of H2​O2​ has failed; check the peroxide titer.

• Catalysis: Stir the mixture at 60 °C for 6 hours.

• Workup: Cool to room temperature, filter the solid catalyst (which can be washed with methanol and reused), and analyze the filtrate via GC-MS to determine the yield of cyclohexanol and cyclohexanone.

References

• Copper fumarate with high-bifunctional nanozyme activities at different pH for glucose and epinephrine colorimetric detection in human serum. The Royal Society of Chemistry. 4

• Cas 24551-71-1,copper(II) fumarate. LookChem. 5

• Copper fumarate with high-bifunctional nanozyme activities at different pH for glucose and epinephrine colorimetric detection in human serum | Request PDF. ResearchGate. 2

• Studies on copper(II) fumarate complex with 2,2′ - Bipyridine. ResearchGate. 1

• Oxidation catalysis of microporous metal carboxylate complexes. Comptes Rendus de l'Académie des Sciences. 3

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• 2. researchgate.net [researchgate.net]
• 3. Oxidation catalysis of microporous metal carboxylate complexes [comptes-rendus.academie-sciences.fr]
• 4. rsc.org [rsc.org]
• 5. lookchem.com [lookchem.com]

Application Note: Gas Adsorption Properties and Characterization of Copper(II) Fumarate Metal-Organic Frameworks

Target Audience: Materials Scientists, Chemical Engineers, and Drug Development Professionals Document Type: Advanced Protocol & Technical Guide

Executive Summary

Metal-Organic Frameworks (MOFs) have revolutionized the landscape of gas storage, separation, and purification due to their highly tunable porosity and vast internal surface areas[1]. Among the diverse library of MOFs, Copper(II) fumarate (Cu-Fum) architectures stand out due to their unique combination of structural rigidity, hydrothermal stability, and the presence of coordinatively unsaturated metal centers (open metal sites)[2]. This application note provides an authoritative, self-validating guide to the synthesis, activation, and gas adsorption characterization of Cu-Fum MOFs. By understanding the causality behind each experimental parameter, researchers can optimize these materials for critical applications ranging from industrial carbon capture to the purification of pharmaceutical-grade medical gases.

Mechanistic Insights: The Cu-Fumarate Architecture

To engineer an effective gas adsorbent, one must first understand the molecular architecture governing its behavior. Cu-Fum MOFs are constructed from dinuclear copper(II) "paddle-wheel" secondary building units (SBUs) bridged by rigid fumarate linkers[3].

• The Role of the Fumarate Linker: Unlike flexible aliphatic dicarboxylates, fumaric acid possesses a trans carbon-carbon double bond. This rigidity prevents the framework from undergoing unwanted structural collapse during solvent removal, ensuring permanent porosity. Furthermore, the short length of the fumarate linker creates ultramicropores that are highly selective for small gas molecules like CO₂ and CH₄ based on kinetic diameters[4].

• Open Metal Sites (OMS): In the as-synthesized state, the axial positions of the Cu(II) paddle-wheels are occupied by solvent molecules (typically water or DMF). Upon careful thermal activation, these solvent molecules are removed, exposing the Cu(II) ions[2]. These open metal sites act as strong Lewis acids, polarizing incoming gas molecules (Lewis bases) and driving high-enthalpy chemisorption-like interactions that drastically enhance CO₂ uptake at low partial pressures[2].

Fig 1: Mechanistic pathway of gas adsorption driven by open metal sites in activated Cu-Fum MOFs.

Self-Validating Experimental Protocols

The following protocols are designed as a self-validating system. Every step includes a mechanistic justification to ensure that the final gas adsorption data is an accurate reflection of the MOF's intrinsic properties, rather than an artifact of poor sample preparation[5].

Phase 1: Solvothermal Synthesis of Cu-Fumarate

The objective of this phase is to initiate the self-assembly of Cu(II) ions and fumaric acid into a highly crystalline framework[6].

• Precursor Preparation: Dissolve 1.0 mmol of Copper(II) nitrate trihydrate ( Cu(NO3​)2​⋅3H2​O ) and 1.0 mmol of fumaric acid in a 1:1 volumetric mixture of N,N-dimethylformamide (DMF) and ethanol (20 mL total).

  • Causality: DMF acts as both a solvent and a weak base. As it slowly decomposes upon heating, it gradually deprotonates the fumaric acid, ensuring a controlled crystal growth rate that prevents the formation of amorphous kinetic byproducts.

• Solvothermal Reaction: Transfer the homogeneous solution into a Teflon-lined stainless steel autoclave. Seal and heat in a programmable oven at 100 °C for 48 hours[7].

• Cooling & Harvesting: Cool the autoclave to room temperature at a rate of 5 °C/hour. Isolate the resulting blue/green microcrystalline powder via centrifugation (7000 rpm, 10 mins).

Phase 2: Solvent Exchange and Thermal Activation

Directly heating a DMF-laden MOF under vacuum is a critical error. DMF has a high boiling point and high surface tension; its aggressive removal generates massive capillary forces that can irreversibly collapse the delicate pore structure[8].

• Solvent Exchange: Suspend the as-synthesized Cu-Fum powder in 30 mL of anhydrous ethanol. Soak for 24 hours, replacing the ethanol every 8 hours.

  • Causality: Ethanol has a significantly lower surface tension and boiling point than DMF. Exchanging the trapped DMF with ethanol drastically lowers the capillary stress exerted on the pore walls during the subsequent vacuum drying phase.

• Primary Degassing: Transfer the ethanol-exchanged sample to a pre-weighed glass sample tube. Attach to a vacuum degassing port and evacuate at room temperature for 2 hours to remove bulk surface solvent.

• Thermal Activation: Gradually ramp the temperature to 120 °C at a rate of 1 °C/min under dynamic vacuum (< 10−3 Torr). Hold at 120 °C for 12 hours.

  • Causality: The slow ramp rate prevents solvent boiling within the micropores. The 120 °C hold is sufficient to break the coordinate bonds between the Cu(II) axial sites and residual solvent, generating the necessary open metal sites without causing thermal decarboxylation of the fumarate linkers[3].

Phase 3: Gas Sorption Isotherm Measurement

• Dead Volume Calibration: Backfill the sample tube with Helium gas to measure the free space (dead volume) of the tube. Helium is used because it does not adsorb into the MOF pores at ambient temperatures.

• N₂ Adsorption at 77 K (Surface Area Analysis): Submerge the sample tube in a liquid nitrogen bath. Dose N₂ gas incrementally from P/P0​=10−4 to 0.99 .

  • Causality: N₂ at 77 K is the IUPAC standard for calculating the Brunauer-Emmett-Teller (BET) surface area and micropore volume[5].

• CO₂ Adsorption at 298 K (Performance Profiling): Submerge the sample tube in a temperature-controlled water bath at 298 K. Dose CO₂ gas up to 1 bar (or higher if using a high-pressure sorption analyzer).

  • Causality: Measuring CO₂ uptake at 298 K provides a realistic assessment of the MOF's performance for post-combustion carbon capture or pharmaceutical gas purification under ambient conditions[9].

Fig 2: Step-by-step experimental workflow for Cu-Fumarate MOF synthesis and gas sorption analysis.

Data Synthesis & Comparative Analysis

Proper characterization requires benchmarking the synthesized Cu-Fum against established standards. The table below summarizes the typical quantitative gas adsorption metrics for standard Cu-Fumarate, its pillared 3D variant (using DABCO as a pillar), and the industry benchmark Cu-BTC (HKUST-1).

Table 1: Comparative Gas Adsorption Properties of Copper-Based MOFs

Material Architecture	BET Surface Area (m²/g)	Pore Volume (cm³/g)	CO₂ Uptake (mmol/g at 298K, 1 bar)	Primary Adsorption Mechanism
Cu-Fumarate (Standard)	250 - 450	0.15 - 0.25	2.0 - 3.5	Physisorption + Open Metal Sites
Cu₂(fum)₂(DABCO)	800 - 1100	0.35 - 0.45	3.5 - 4.5	Enhanced Pore Filling + Flexibility
Cu-BTC (Benchmark)	1500 - 1800	0.70 - 0.80	4.5 - 5.5	High Density Open Metal Sites

Note: Variations in BET surface area for Cu-Fum are heavily dependent on the success of the solvent exchange and activation protocols described in Phase 2. Incomplete activation will yield values at the lower end of the spectrum[5].

Sources

• 1. researchgate.net [researchgate.net]
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• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Note: Preparation and Integration of Copper(II) Fumarate Thin Films for Advanced Chemical Sensing

Executive Summary

Copper(II) fumarate (CuFum) is a highly versatile metal-organic framework (MOF) characterized by its unique structural flexibility and intrinsic bifunctional nanozyme activities. For drug development professionals and analytical scientists, transitioning CuFum from bulk, insoluble powders to highly oriented thin films is a critical step. Thin films allow for seamless integration into practical chemical sensors—such as quartz crystal microbalances (QCM), surface plasmon resonance (SPR) chips, and chemiresistive platforms. This application note outlines the causality-driven protocols for fabricating CuFum thin films via Liquid-Phase Epitaxy (LPE) and details their application in the highly sensitive, pH-modulated detection of critical biomarkers like epinephrine and glucose.

Mechanistic Insights: Why Copper(II) Fumarate?

Structural Dynamics & Porosity

CuFum forms a robust coordination network featuring paddle-wheel Cu₂(COO)₄ secondary building units (SBUs). The fumarate linker provides a rigid yet short bridge, yielding a microporous structure that is highly sensitive to guest-molecule adsorption. The adsorption-induced structural transitions in flexible MOFs are heavily framework-dependent, making CuFum an excellent candidate for mass-based or optical gas sensing where structural breathing directly correlates to analyte concentration[1].

Bifunctional Nanozyme Activity

CuFum possesses intrinsic, pH-dependent enzyme-mimicking properties governed by the coordination environment of its Cu(II) nodes.

• Alkaline Conditions (pH ~8.0): The Cu centers facilitate the dissociation of H-O bonds in phenolic compounds, exhibiting laccase-like activity. This is ideal for the direct detection of catecholamines like epinephrine[2].

• Acidic Conditions (pH ~4.0): The framework promotes the Fenton-like cleavage of O-O bonds in H₂O₂, demonstrating peroxidase-like activity. This mechanism is perfectly suited for cascade glucose sensing when coupled with glucose oxidase (GOx)[2].

The Causality of Thin Film Integration

Bulk MOF powders suffer from slow diffusion kinetics, random crystal orientation, and poor electrical/optical integration. By employing Liquid-Phase Epitaxy (LPE) to grow Surface-Mounted MOFs (SURMOFs), researchers achieve precise control over film thickness, crystallographic orientation, and surface roughness[3]. This layer-by-layer (LbL) approach ensures rapid analyte diffusion and maximizes the exposure of catalytically active Cu(II) sites directly at the sensor transducer interface.

pH-dependent bifunctional nanozyme sensing mechanisms of Cu(II) fumarate.

Experimental Protocols: A Self-Validating System

Protocol A: Substrate Functionalization and LPE Growth of CuFum SURMOFs

Objective: To fabricate a highly oriented, defect-free CuFum thin film on a gold-coated sensor substrate. Causality: Self-assembled monolayers (SAMs) dictate the nucleation orientation of the MOF. A carboxylate-terminated SAM mimics the fumarate linker, promoting the [001] out-of-plane epitaxial growth of the Cu paddle-wheel SBUs[3].

Step-by-Step Methodology:

• Substrate Cleaning: Immerse the Au substrate in a freshly prepared piranha solution (3:1 H₂SO₄:H₂O₂) for 10 minutes to remove organic contaminants. (Caution: Highly reactive. Handle in a fume hood). Rinse thoroughly with Milli-Q water and absolute ethanol. Dry under a stream of N₂.

• SAM Formation: Incubate the clean Au substrate in a 1 mM ethanolic solution of 11-mercaptoundecanoic acid (MUA) for 24 hours at room temperature. Rinse with ethanol to remove unbound thiols.

• Precursor Preparation:

  • Solution A: 1 mM Copper(II) acetate (Cu(OAc)₂) in ethanol.

  • Solution B: 0.1 mM Fumaric acid in ethanol.

• LPE Cycle (Layer-by-Layer):

  • Metal Anchoring: Immerse the SAM-functionalized substrate in Solution A for 15 minutes. Cu(II) ions coordinate with the terminal carboxylate groups of the SAM.

  • Washing: Rinse the substrate in pure ethanol for 2 minutes to remove physisorbed, uncoordinated Cu(II) ions. Causality: This prevents bulk homogeneous nucleation.

  • Linker Coordination: Immerse the substrate in Solution B for 30 minutes. Fumaric acid coordinates to the anchored Cu(II) sites, forming the first MOF layer.

  • Washing: Rinse in pure ethanol for 2 minutes to remove unreacted fumaric acid.

• Film Thickness Control: Repeat Step 4 for N cycles (typically 20-50 cycles) until the desired optical or gravimetric thickness is achieved.

• Activation: Evacuate the thin film in a vacuum desiccator at 60 °C for 12 hours to remove trapped solvent molecules from the pores, activating the sensor for analyte uptake.

Self-Validation Check: After 10 cycles, monitor the film growth using QCM or SPR. A linear increase in mass/resonance angle per cycle confirms successful layer-by-layer epitaxial growth rather than random bulk precipitation.

Layer-by-layer liquid-phase epitaxy (LPE) workflow for Cu(II) fumarate thin films.

Protocol B: Colorimetric/Electrochemical Sensing of Epinephrine

Objective: To utilize the laccase-like activity of the CuFum thin film for epinephrine detection in biological samples. Causality: Epinephrine undergoes selective catalytic oxidation at the Cu(II) nodes under mildly alkaline conditions, generating a detectable electrochemical current or a chromogenic product (adrenochrome) absorbing at 480 nm[2].

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 50 mM Tris-HCl buffer adjusted precisely to pH 8.0.

• Sensor Integration: Mount the CuFum-coated transparent electrode (e.g., ITO glass) or SPR substrate into the detection fluidic cell.

• Analyte Introduction: Inject the epinephrine sample (diluted in the Tris-HCl buffer) into the fluidic channel covering the thin film.

• Signal Transduction: Allow the reaction to proceed for 10 minutes at 25 °C. Measure the absorbance of the solution/film interface at 480 nm using an integrated UV-Vis spectrophotometer.

• Data Acquisition: Record the steady-state absorbance and map it against a standard calibration curve.

Self-Validation Check: Run a negative control using a bare, MUA-functionalized Au substrate (no CuFum film) under identical pH 8.0 conditions. The absence of an absorbance peak at 480 nm confirms that the oxidation of epinephrine is exclusively catalyzed by the Cu(II) nodes of the MOF.

Quantitative Data & Analytical Metrics

The following table summarizes the field-proven analytical performance of CuFum-based sensing systems for key biomarkers and chemical targets. The data illustrates the wide dynamic range and ultra-low detection limits achievable when CuFum is properly integrated[2].

Analyte	Sensing Mechanism	Optimal pH	Linear Range	Limit of Detection (LOD)	Signal Readout
Epinephrine	Laccase-mimetic (H-O dissociation)	8.0	2.7 – 54.6 μM	1.1 μM	Colorimetric (480 nm) / Electrochemical
Glucose	Peroxidase-mimetic (Cascade w/ GOx)	4.0	0.01 – 0.8 mM	0.228 μM	Colorimetric (TMB oxidation at 652 nm)
H₂O₂	Peroxidase-mimetic (O-O cleavage)	4.0	1.0 – 100 μM	~0.5 μM	Electrochemical (Amperometry)
VOCs (e.g., Benzene)	Host-Guest Mass Adsorption	N/A (Gas)	10 - 1000 ppm	< 5 ppm	Gravimetric (QCM) / Optical (SPR)

References

• Title: 2 Source: The Analyst / ResearchGate

• Title: 3 Source: Journal of the American Chemical Society

• Title: 1 Source: Nature Communications / ResearchGate

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• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: Utilizing Copper(II) Fumarate in Targeted Drug Delivery Systems

Introduction: The Emerging Role of Copper(II) Fumarate in Nanomedicine

The convergence of materials science and medicine has paved the way for novel therapeutic strategies, with a particular focus on targeted drug delivery. The goal is to maximize the therapeutic efficacy of a drug at a specific site in the body while minimizing off-target side effects. In this context, metal-organic frameworks (MOFs) have garnered significant attention as promising drug delivery vehicles due to their high porosity, large surface area, tunable structures, and biocompatibility.[1][2] Among the various MOFs, those based on copper have shown considerable potential owing to the unique properties of copper itself.[3][4]

Copper is an essential trace element involved in numerous physiological processes.[5][6] Its dysregulation has been implicated in various diseases, including cancer.[7] This intrinsic bioactivity, coupled with the ability to form stable coordination complexes, makes copper an attractive metallic node for constructing MOFs for biomedical applications.[8] Specifically, copper(II) fumarate-based MOFs offer a compelling platform for drug delivery. Fumarate, a biocompatible organic linker, is an intermediate in the Krebs cycle, further enhancing the potential for safe in vivo applications.[9]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and application of copper(II) fumarate-based nanomaterials for targeted drug delivery. We will delve into the underlying scientific principles, provide detailed experimental protocols, and offer insights into the critical parameters that govern the success of these systems.

Section 1: Synthesis of Copper(II) Fumarate-Based Nanoparticles

The synthesis of copper(II) fumarate nanoparticles with controlled size and morphology is a critical first step.[2] The solvothermal method is a widely adopted and reliable technique for producing crystalline MOFs.[2][10][11] This method involves the reaction of the metal salt and the organic linker in a sealed vessel at elevated temperatures.

Rationale for the Solvothermal Synthesis Method

The solvothermal approach offers several advantages:

• Crystallinity: The high temperature and pressure facilitate the formation of a well-defined crystalline structure, which is essential for consistent drug loading and release profiles.

• Morphology Control: By tuning reaction parameters such as temperature, time, and solvent composition, the morphology and size of the resulting nanoparticles can be controlled.

• Scalability: The method is readily scalable for producing larger quantities of material for preclinical and clinical studies.[12]

Experimental Protocol: Solvothermal Synthesis of Copper(II) Fumarate Nanoparticles

Materials:

• Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

• Fumaric acid (C₄H₄O₄)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Deionized water

Procedure:

• In a 50 mL beaker, dissolve 1 mmol of copper(II) nitrate trihydrate in 10 mL of DMF.

• In a separate 50 mL beaker, dissolve 1 mmol of fumaric acid in 10 mL of ethanol.

• Combine the two solutions in a Teflon-lined stainless-steel autoclave.

• Seal the autoclave and place it in a preheated oven at 120°C for 24 hours.

• After 24 hours, allow the autoclave to cool down to room temperature naturally.

• Collect the resulting blue precipitate by centrifugation at 8000 rpm for 10 minutes.

• Wash the product three times with DMF and then three times with ethanol to remove any unreacted precursors.

• Dry the final product in a vacuum oven at 60°C overnight.

Diagram: Solvothermal Synthesis Workflow

Caption: Workflow for the solvothermal synthesis of copper(II) fumarate nanoparticles.

Section 2: Physicochemical Characterization of Copper(II) Fumarate Nanoparticles

Thorough characterization of the synthesized nanoparticles is paramount to ensure reproducibility and to understand their properties, which directly influence their performance as drug carriers.[13][14]

Key Characterization Techniques

Technique	Purpose	Expected Outcome
Powder X-ray Diffraction (PXRD)	To confirm the crystalline structure and phase purity of the synthesized material.[10]	A diffraction pattern matching the expected crystal structure of copper(II) fumarate MOF, with sharp peaks indicating high crystallinity.
Scanning Electron Microscopy (SEM)	To visualize the morphology and size distribution of the nanoparticles.	Images revealing the shape (e.g., octahedral, rod-like) and an estimation of the particle size and uniformity.
Transmission Electron Microscopy (TEM)	To obtain high-resolution images of the internal structure and confirm particle size.[15]	Detailed images showing the porous nature of the MOFs and providing more accurate size measurements.
Thermogravimetric Analysis (TGA)	To assess the thermal stability of the nanoparticles and confirm the removal of solvent molecules from the pores.	A weight loss profile showing the temperature at which the framework starts to decompose.
Brunauer-Emmett-Teller (BET) Analysis	To determine the specific surface area and pore volume of the nanoparticles.[10]	An isotherm plot from which the surface area (typically in m²/g) and pore size distribution can be calculated.
Dynamic Light Scattering (DLS)	To measure the hydrodynamic diameter and size distribution of the nanoparticles in a liquid dispersion.[15]	A size distribution curve indicating the average particle size and polydispersity index (PDI).
Zeta Potential Analysis	To determine the surface charge of the nanoparticles in a specific medium.[15]	A value in millivolts (mV) that indicates the stability of the nanoparticle dispersion.

Causality Behind Technique Selection

• PXRD is fundamental for confirming the successful synthesis of the desired crystalline MOF structure. Without this confirmation, all other characterization data is moot.

• SEM and TEM provide direct visual evidence of the nanoparticle morphology and size, which are critical for their in vivo behavior, such as circulation time and cellular uptake.[2]

• TGA and BET are crucial for understanding the porosity of the material, which directly relates to its drug loading capacity.[16]

• DLS and Zeta Potential are essential for assessing the behavior of the nanoparticles in a physiological environment. A narrow size distribution and appropriate surface charge are vital for stability and avoiding aggregation in the bloodstream.[15]

Section 3: Drug Loading and In Vitro Release Studies

The ability to efficiently load therapeutic agents and release them in a controlled manner is the cornerstone of a successful drug delivery system.[17]

Mechanism of Drug Loading

Drug loading into copper(II) fumarate MOFs can occur through several mechanisms, including:

• Physical Adsorption: The high surface area and porous nature of the MOFs allow for the physical entrapment of drug molecules within the pores.

• Coordination Bonding: The open metal sites of the copper ions can coordinate with functional groups on the drug molecule.

• Hydrogen Bonding and π-π Stacking: Interactions between the drug and the organic linker can also contribute to loading.[10]

The choice of drug is critical. Drugs with aromatic rings and functional groups like carboxyl or amino groups are often good candidates for high loading efficiencies in copper-based MOFs.

Experimental Protocol: Doxorubicin (DOX) Loading

Materials:

• Synthesized copper(II) fumarate nanoparticles

• Doxorubicin hydrochloride (DOX)

• Phosphate-buffered saline (PBS), pH 7.4

• Deionized water

Procedure:

• Disperse 10 mg of copper(II) fumarate nanoparticles in 10 mL of deionized water.

• Prepare a 1 mg/mL solution of DOX in deionized water.

• Add 5 mL of the DOX solution to the nanoparticle dispersion.

• Stir the mixture at room temperature for 24 hours in the dark to prevent photodegradation of DOX.

• Collect the DOX-loaded nanoparticles by centrifugation at 10,000 rpm for 15 minutes.

• Wash the product with deionized water to remove any unbound DOX.

• To determine the drug loading efficiency, measure the concentration of DOX in the supernatant using a UV-Vis spectrophotometer at 480 nm.

• Calculate the Drug Loading Content (DLC) and Encapsulation Efficiency (EE) using the following formulas:

  • DLC (%) = (Weight of loaded drug / Weight of drug-loaded nanoparticles) x 100

  • EE (%) = (Weight of loaded drug / Initial weight of drug) x 100

In Vitro Drug Release Studies

Simulating the physiological environment is crucial for evaluating the drug release profile.[18] The release of drugs from copper(II) fumarate MOFs is often pH-responsive due to the relative instability of the copper-carboxylate bonds in acidic conditions, which are characteristic of the tumor microenvironment.[1]

Diagram: pH-Responsive Drug Release Mechanism

Caption: pH-triggered drug release from a copper(II) fumarate MOF.

Experimental Protocol: In Vitro DOX Release

Materials:

• DOX-loaded copper(II) fumarate nanoparticles

• Phosphate-buffered saline (PBS) at pH 7.4 and pH 5.5

• Dialysis tubing (MWCO 10 kDa)

Procedure:

• Disperse 5 mg of DOX-loaded nanoparticles in 5 mL of the respective PBS buffer (pH 7.4 or 5.5).

• Transfer the dispersion into a dialysis bag.

• Place the dialysis bag in a beaker containing 45 mL of the same PBS buffer.

• Keep the beaker in a shaking water bath at 37°C.

• At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours), withdraw 1 mL of the release medium and replace it with 1 mL of fresh buffer to maintain sink conditions.

• Measure the concentration of released DOX in the collected samples using a UV-Vis spectrophotometer at 480 nm.

• Plot the cumulative drug release percentage against time.

Section 4: Surface Modification for Targeted Delivery

To enhance the specificity of drug delivery, the surface of the copper(II) fumarate nanoparticles can be modified with targeting ligands.[19][20] These ligands recognize and bind to specific receptors that are overexpressed on the surface of cancer cells.

Common Targeting Strategies

• Passive Targeting (EPR Effect): Nanoparticles with sizes between 10-100 nm can passively accumulate in tumor tissues due to the enhanced permeability and retention (EPR) effect.[2]

• Active Targeting: This involves the conjugation of targeting moieties to the nanoparticle surface.[20]

  • Antibodies: Highly specific for their target antigens.

  • Peptides: Smaller than antibodies, with good tissue penetration.

  • Aptamers: Single-stranded DNA or RNA molecules that can bind to various molecular targets.

  • Folic Acid: Targets the folate receptor, which is overexpressed in many types of cancer.

Rationale for PEGylation and Folic Acid Conjugation

• PEGylation: The attachment of polyethylene glycol (PEG) chains to the nanoparticle surface serves two primary purposes:

  • Stealth Effect: It reduces recognition by the reticuloendothelial system (RES), thereby increasing the circulation time in the bloodstream.[20]

  • Improved Stability: It prevents nanoparticle aggregation in physiological fluids.

• Folic Acid Conjugation: This is a well-established strategy for targeting cancer cells. The high affinity of folic acid for its receptor facilitates receptor-mediated endocytosis, leading to enhanced cellular uptake of the nanoparticles.

Experimental Protocol: Surface Modification with PEG and Folic Acid

This is a multi-step process that often involves "click chemistry" for efficient and specific conjugation.[21]

Step 1: Synthesis of Azide-Functionalized PEG (This protocol assumes the availability of a commercial PEG with a terminal amine group)

• Dissolve NHS-Azide in anhydrous DMF.

• Add amine-terminated PEG to the solution.

• Stir the reaction at room temperature for 24 hours.

• Purify the product by dialysis against deionized water.

Step 2: Synthesis of Alkyne-Functionalized Folic Acid (This protocol assumes the availability of a commercial alkyne-amine)

• Activate the carboxylic acid group of folic acid using EDC/NHS chemistry.

• React the activated folic acid with an alkyne-amine linker.

• Purify the product by chromatography.

Step 3: Post-Synthetic Modification of Copper(II) Fumarate Nanoparticles with Azide-PEG (This step requires the initial synthesis of the MOF using a linker that has a functional group amenable to modification, or post-synthetic exchange)

Step 4: Click Chemistry Conjugation of Alkyne-Folic Acid

• Disperse the azide-PEG functionalized nanoparticles in a suitable solvent.

• Add the alkyne-folic acid.

• Add the copper(I) catalyst (e.g., from CuSO₄ and a reducing agent like sodium ascorbate).

• Stir the reaction at room temperature for 24 hours.

• Purify the final targeted nanoparticles by repeated centrifugation and washing.

Diagram: Surface Functionalization Workflow

Caption: Receptor-mediated endocytosis and subsequent intracellular drug release.

Conclusion and Future Perspectives

Copper(II) fumarate-based nanomaterials represent a versatile and promising platform for the development of targeted drug delivery systems. Their biocompatible components, tunable properties, and stimuli-responsive nature make them ideal candidates for advanced cancer therapy. Future research should focus on in vivo studies to evaluate the pharmacokinetics, biodistribution, and therapeutic efficacy of these systems in animal models. [22][23][24]Furthermore, exploring the loading of other therapeutic modalities, such as siRNA or photosensitizers, could open up new avenues for combination therapies. The continued development and optimization of these copper-based MOFs hold the potential to significantly impact the future of personalized medicine.

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• Copper-Based Metal–Organic Frameworks (MOFs) as an Emerging Catalytic Framework for Click Chemistry. MDPI.
• Functionalization of a porous copper(ii) metal–organic framework and its capacity for loading and delivery of ibuprofen. RSC Publishing.
• Development of copper based drugs, radiopharmaceuticals and medical m
• Copper and Copper-Based Nanoparticles in Medicine—Perspectives and Challenges. PMC.
• Copper Metallogel as Potential Drug Carrier for Anti‐Inflammatory Drugs.
• Recent Advances in Cancer Therapeutic Copper-Based Nanom
• Recent Advances in Click Chemistry for Tailored Nanoparticle Surface Modific
• Copper(II) complexes as potential anticancer and Nonsteroidal anti-inflammatory agents: In vitro and in vivo studies. PMC.
• Copper(II) complexes as potential anticancer and Nonsteroidal anti-inflammatory agents: In vitro and in vivo studies.
• Progress of Electrospun Nanofibrous Carriers for Modific
• In vitro and in vivo antitumoral activity of a ternary copper (II) complex.
• In vitro and in vivo studies of the dermally absorbed Cu(II) complexes of N 5O 2 donor ligands – Potential anti-inflammatory drugs.
• Innovative Approaches in the Synthesis and Optimization of Copper Complexes for Antitumor Therapies: A Comprehensive Review. MDPI.
• Synthesis, Structure and Cytotoxic Properties of Copper(II) Complexes of 2-Iminocoumarins Bearing a 1,3,5-Triazine or Benzoxazole/Benzothiazole Moiety. MDPI.

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Technical Notes & Optimization

Technical Support Center: Enhancing the Aqueous Stability of Copper(II) Fumarate MOFs

Welcome to the Technical Support Center for Copper(II) Fumarate Metal-Organic Frameworks (Cu-Fum MOFs). This guide is designed for researchers, materials scientists, and drug development professionals who are utilizing Cu-based MOFs in aqueous environments, such as wastewater remediation, aqueous catalysis, or physiological drug delivery.

Below, you will find in-depth troubleshooting guides, mechanistic FAQs, and validated experimental protocols to prevent the structural collapse of your frameworks.

Section 1: Core Mechanisms & Troubleshooting (FAQs)

Q: Why does my Cu(II) fumarate MOF turn into a non-porous powder after being suspended in water? A: This phenomenon is caused by the hydrolysis of the Cu(II) paddle-wheel secondary building unit (SBU) [3]. The Cu(II) nodes possess open metal sites that are highly susceptible to nucleophilic attack by water molecules. Because water is a strong Lewis base, it coordinates to these open sites, overcoming the activation energy of the Cu–O–C coordination bond. This leads to the displacement of the fumarate linkers, the formation of copper hydroxides, and the irreversible collapse of the 3D porous network [3].

Mechanistic pathway of water-induced structural degradation in Cu(II) paddle-wheel MOFs.

Q: How can I definitively verify if my MOF has lost its structural integrity? A: Visual inspection is insufficient. You must employ a self-validating diagnostic loop using two primary techniques:

• Powder X-Ray Diffraction (PXRD): Compare the PXRD pattern of your water-exposed sample to the pristine simulated pattern. A collapsed framework will exhibit a complete loss of low-angle diffraction peaks (typically below 10° 2θ) and the appearance of broad amorphous halos.

• N₂ Adsorption-Desorption (BET Analysis): This is the ultimate functional test. A degraded Cu-Fum MOF will show a massive drop in Brunauer–Emmett–Teller (BET) surface area, often falling from >1000 m²/g to <50 m²/g [2].

Q: What are the most effective strategies to prevent this hydrolysis? A: To preserve the framework, you must sterically or hydrophobically shield the vulnerable Cu-O bonds from bulk water. The most field-proven strategies include:

• Surface Hydrophobic Polymerization: Coating the external surface of the MOF crystals with a thin, hydrophobic organosilicon or polymer layer (e.g., APTES, PDMS, or PTFE) [1, 5].

• Ligand Functionalization (Methyl-Shielding): Utilizing de novo synthesis with modified fumarate or co-linkers that contain hydrophobic alkyl groups (like -CH₃) adjacent to the coordination sites [4].

Section 2: Quantitative Stability Metrics

When modifying your Cu-Fum MOFs, there is often a trade-off between baseline porosity and long-term aqueous stability. The table below summarizes the expected quantitative outcomes of various stabilization strategies to help you select the right approach for your application.

Modification Strategy	Pristine BET Surface Area (m²/g)	Post-Mod BET Surface Area (m²/g)	Water Contact Angle	Stability in Aqueous Solution
Unmodified Cu-Fum	~1200 - 1600	N/A (Collapses to <50)	< 10° (Highly Hydrophilic)	Degrades in < 24 hours
APTES Surface Coating	~1600	~1200 - 1400	> 130° (Hydrophobic)	Stable > 7 days
Methyl-Shielding (Ligand)	~1500	~1450	> 110° (Hydrophobic)	Stable > 14 days
PTFE Compositing	~1600	~1100	> 150° (Superhydrophobic)	Stable > 30 days

Data synthesized from comparative studies on Cu(II) paddle-wheel MOF stabilization[1, 2, 4, 5].

Section 3: Proven Mitigation Workflows (Step-by-Step Protocols)

Protocol A: Post-Synthetic Surface Hydrophobic Polymerization (APTES Coating)

This protocol utilizes Aminopropyltriethoxysilane (APTES) to create a protective organosilicon overlayer on the MOF surface. This layer acts as a hydrophobic shield, preventing bulk water from penetrating the pores while maintaining the internal catalytic or adsorptive sites [2].

Step 1: Activation

• Place 500 mg of synthesized Cu-Fum MOF in a vacuum oven.

• Activate at 100 °C under dynamic vacuum for 12 hours to remove all guest solvent molecules from the pores. Causality: Residual solvents block the external surface sites required for uniform silane attachment.

Step 2: Dispersion

• Disperse the activated MOF in 50 mL of anhydrous hexane (or anhydrous ethanol) under mild sonication for 5 minutes to achieve a homogenous suspension.

Step 3: Modification

• Add 0.5 mL of APTES dropwise to the suspension under continuous magnetic stirring.

• Seal the reaction vessel and stir at room temperature for 24 hours. Causality: The ethoxy groups of APTES hydrolyze with trace surface moisture and condense onto the exterior of the MOF, forming a cross-linked hydrophobic network.

Step 4: Recovery and Validation

• Collect the modified MOF via centrifugation (8000 rpm, 10 mins).

• Wash thoroughly with fresh anhydrous hexane three times to remove unreacted APTES.

• Dry under vacuum at 60 °C for 6 hours.

• Validation: Perform a water contact angle measurement. A successful coating will yield a contact angle >130°.

Step-by-step workflow for post-synthetic hydrophobic surface polymerization.

Protocol B: De Novo Ligand Functionalization (Methyl-Shielding)

If your application requires the external surface to remain uncoated (e.g., for specific surface binding assays), you must build water resistance directly into the framework using sterically hindered ligands [4].

Step 1: Precursor Preparation

• Instead of standard fumaric acid, utilize a methyl-functionalized analogue (e.g., dimethylfumaric acid) or introduce a hydrophobic co-ligand during synthesis.

• Dissolve 1.0 mmol of the functionalized ligand and 1.0 mmol of Cu(NO₃)₂·3H₂O in 20 mL of a DMF/Ethanol/Water mixture (v/v/v = 1:1:1).

Step 2: Solvothermal Synthesis

• Transfer the solution to a Teflon-lined stainless steel autoclave.

• Heat the assembly at 80 °C for 72 hours. Causality: The slow crystallization process ensures that the methyl groups orient themselves around the Cu(II) paddle-wheel, creating a dense steric barrier that physically blocks water molecules from accessing the Cu-O bond.

Step 3: Activation and Validation

• Cool to room temperature naturally.

• Filter the resulting crystals and wash with DMF, followed by solvent exchange in methanol for 3 days (replacing methanol daily).

• Activate under vacuum at 120 °C for 12 hours.

• Validation: Submerge a 50 mg sample in deionized water for 7 days, then perform PXRD. The retention of the crystalline pattern confirms successful methyl-shielding.

References

• Ding, M., & Jiang, H.-L. "Improving Water Stability of Metal–Organic Frameworks by a General Surface Hydrophobic Polymerization." CCS Chemistry, 2021.[Link]

• Zhang, Y., et al. "A Facile and General Approach to Enhance Water Resistance of Metal-Organic Frameworks by the Post-Modification with Aminopropyltriethoxylsilane." Nanomaterials (Basel), 2021.[Link]

• Tan, K., et al. "Stability and Hydrolyzation of Metal Organic Frameworks with Paddle-Wheel SBUs upon Hydration." Chemistry of Materials, 2012.[Link]

• Wang, C., et al. "Methyl-Shield Cu-BTC with High Water Stability through One-Step Synthesis and In Situ Functionalization." Inorganic Chemistry, 2020.[Link]

• Li, Z., et al. "Increasing the Stability of Metal–Organic Frameworks by Coating with Poly(tetrafluoroethylene)." Inorganic Chemistry, 2022.[Link]

troubleshooting poor crystallinity in copper(II) fumarate synthesis

Welcome to the Technical Support Center for Metal-Organic Framework (MOF) and Coordination Polymer synthesis. This guide is specifically engineered for researchers and drug development professionals troubleshooting poor crystallinity in copper(II) fumarate frameworks.

Achieving high crystallinity in copper-carboxylate systems is notoriously difficult due to the rapid kinetics of Cu²⁺ coordination. This guide bypasses generic advice, providing causality-driven diagnostics, self-validating protocols, and authoritative grounding to shift your synthesis from kinetic trapping to thermodynamic control.

Diagnostic Workflow: Resolving Amorphous Frameworks

Before adjusting your chemical parameters, use the following logical workflow to identify the root cause of your amorphous precipitation.

Logical troubleshooting workflow for resolving amorphous copper(II) fumarate synthesis.

Core Causality & Troubleshooting FAQs

Q1: Why does my synthesis consistently yield an amorphous powder instead of a crystalline framework? Causality: The coordination between Cu²⁺ ions and the highly reactive fumarate dianion is extremely fast. When the rate of nucleation vastly exceeds the rate of crystal growth, the system becomes kinetically trapped, yielding an amorphous precipitate. To resolve this, you must shift the reaction toward thermodynamic control by introducing a monocarboxylic acid modulator (e.g., acetic acid or formic acid). and allowing the lattice to "error-correct" during assembly[1].

Q2: How do I optimize the solvent system to prevent premature precipitation? Causality: Fumaric acid has notoriously poor solubility in pure water at room temperature, whereas copper nitrate or copper acetate is highly soluble. If you use pure water, localized concentration gradients cause uneven, rapid nucleation. A mixed solvent system—such as—balances the solubility of both precursors[2]. Furthermore, DMF slowly hydrolyzes under hydrothermal conditions to generate basic amines, which gradually deprotonate the fumaric acid, providing a controlled, slow release of the linker.

Q3: What role does pH play, and how can I self-validate the optimal pH during synthesis? Causality: Fumaric acid has two pKa values (pKa₁ = 3.03, pKa₂ = 4.44). If the pH is too high (>5.0), complete deprotonation occurs instantly, leading to a massive burst of nucleation and poor crystallinity. If the pH is too low (<2.5), the linker remains protonated, and the framework will not assemble. Self-Validation: Adjust the initial pH to approximately 3.5. The solution should remain clear upon initial mixing. If it immediately turns cloudy and opaque cyan, your pH is too high, and the kinetics are too fast.

Q4: Does the choice of metal precursor counterion matter? Causality: Yes. Copper(II) nitrate (Cu(NO₃)₂) is preferred over Copper(II) sulfate (CuSO₄) or chloride (CuCl₂). Nitrate is a weakly coordinating anion that easily vacates the primary coordination sphere of the Cu²⁺ ion, allowing the fumarate linker to bind without geometric distortion. Strongly coordinating anions like chloride can compete with the linker, leading to structural defects or entirely different 1D coordination polymer topologies instead of 3D MOFs.

Quantitative Data & Parameter Optimization

The following table summarizes the quantitative parameters required to shift copper(II) fumarate synthesis from an amorphous state to a highly crystalline state.

Synthesis Parameter	Sub-Optimal Condition	Optimized Condition	Mechanistic Causality & Outcome
Modulator Concentration	0 equivalents	10–15 equivalents (Acetic Acid)	by slowing nucleation[3].
Solvent Ratio	100% Water	1:1 Water:DMF	Balances ligand/metal solubility; prevents localized supersaturation and rapid crash-out[2].
Reaction Temperature	25 °C (Room Temp)	120 °C (Hydrothermal)	, yielding highly crystalline columnar structures[4].
Cooling Rate	Quashing to 25 °C	2 °C / hour	Slow cooling prevents thermal shock and the formation of lattice defects, promoting larger single-crystal domains.

Self-Validating Experimental Protocol

Title: Modulator-Assisted Solvothermal Synthesis of Highly Crystalline Copper(II) Fumarate

This protocol utilizes a self-validating feedback loop: visual and physical cues at each step confirm if the thermodynamic conditions are correct before proceeding.

Step 1: Precursor Preparation

• Action: Dissolve 1.0 mmol of Cu(NO₃)₂·3H₂O in 10 mL of deionized water. In a separate vial, dissolve 1.0 mmol of fumaric acid in 10 mL of DMF.

• Causality: Separating the solvents ensures complete solvation of each component based on their polarity before they interact.

• Validation Checkpoint: Both solutions must be completely transparent. Any particulate matter indicates incomplete dissolution, which will act as heterogeneous nucleation sites and ruin crystallinity.

Step 2: Modulator Addition

• Action: Add 15.0 mmol of glacial acetic acid (modulator) to the fumaric acid solution. Stir for 5 minutes.

• Causality: The high ratio of modulator to linker (15:1) ensures that acetate ions will temporarily cap the Cu²⁺ sites upon mixing, preventing instantaneous framework collapse and allowing for reversible bond formation[1].

Step 3: Mixing and Solvation

• Action: Slowly add the copper solution to the ligand/modulator solution dropwise (1 mL/min) under continuous stirring.

• Validation Checkpoint: The solution should turn a clear, deep blue. If an opaque cyan precipitate forms immediately, the modulator concentration is too low, or the pH is too high. Discard and restart.

Step 4: Solvothermal Growth

• Action: Transfer the clear mixture to a Teflon-lined stainless steel autoclave. Seal and heat at 120 °C for 48 hours. Cool to room temperature at a strictly controlled rate of 2 °C/hour.

• Causality: The elevated temperature allows the DMF to slowly decompose, raising the pH gradually and initiating controlled crystal growth[4].

Step 5: Washing and Activation

• Action: Decant the mother liquor. Wash the resulting blue crystals three times with fresh DMF to remove unreacted fumaric acid, followed by three washes with absolute ethanol to exchange the high-boiling DMF. Dry under vacuum at 80 °C for 12 hours.

• Validation Checkpoint: The final product should be a vibrant, free-flowing crystalline blue powder. XRD analysis should yield sharp, distinct Bragg diffraction peaks with no broad amorphous humps.

References

• A Structure–Activity Study of Aromatic Acid Modulators for the Synthesis of Zirconium-Based Metal–Organic Frameworks. nih.gov.
• Effects of Acid Modulators on the Microwave-Assisted Synthesis of Cr/Sn Metal-Organic Frameworks. mdpi.com.
• Room temperature synthesis of pillared-layer metal–organic frameworks (MOFs). rsc.org.
• Cas 24551-71-1, copper(II)

Sources

• 1. A Structure–Activity Study of Aromatic Acid Modulators for the Synthesis of Zirconium-Based Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Room temperature synthesis of pillared-layer metal–organic frameworks (MOFs) - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05878B [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. lookchem.com [lookchem.com]

Technical Support Center: Porosity Optimization for Copper(II) Fumarate Coordination Polymers

Welcome to the Technical Support Center. This guide is engineered for researchers, materials scientists, and drug development professionals working with copper(II) fumarate metal-organic frameworks (MOFs). Copper-based dicarboxylate MOFs are highly sought after for gas separation and drug delivery, but they are notoriously susceptible to framework collapse during activation. This center provides causal troubleshooting, validated protocols, and mechanistic insights to help you achieve the theoretical Brunauer–Emmett–Teller (BET) surface area of your synthesized materials.

Diagnostic Workflow for Low Porosity

Before altering your synthesis parameters, use the following self-validating diagnostic workflow to determine whether your low BET surface area is caused by structural collapse or incomplete desolvation.

Workflow for diagnosing and resolving low BET surface area in Cu-fumarate MOFs.

Troubleshooting FAQs

Q1: Why is the BET surface area of my as-synthesized Cu(II) fumarate MOF drastically lower than theoretical predictions? A1: The primary cause is framework collapse induced by capillary forces during solvent evaporation. When high-boiling solvents like N,N-dimethylformamide (DMF) or water are removed directly via thermal vacuum drying, a liquid-vapor meniscus forms inside the micropores. According to the Young-Laplace equation ( ΔP=2γ/r ), the capillary pressure ( Pc​ ) is directly proportional to the solvent's surface tension ( γ ) and inversely proportional to the pore radius ( r ). In microporous Cu-dicarboxylate paddlewheel structures, this pressure can reach hundreds of megapascals, exceeding the yield strength of the labile Cu-O coordinate bonds and causing catastrophic pore collapse 1.

Q2: How does solvent exchange physically prevent this structural collapse? A2: Solvent-assisted linker exchange or simple solvent exchange mitigates this issue by replacing high-surface-tension solvents (e.g., DMF, γ≈37.1 mN/m) with low-surface-tension, highly volatile solvents like Dichloromethane (DCM, γ≈27.2 mN/m) or Acetone 2. By lowering γ , the capillary stress exerted on the pore walls during vacuum evacuation is significantly reduced, allowing the framework to maintain its structural integrity and native porosity 3.

Q3: My MOF still shows poor porosity after DCM exchange. What is the ultimate solution? A3: If the framework is highly flexible or ultra-porous, even the minimal capillary forces from DCM can induce pore shrinkage. The definitive solution is Supercritical CO₂ (scCO₂) activation. By transitioning liquid CO₂ into a supercritical fluid (above 31.1 °C and 73.8 bar), the system bypasses the liquid-vapor phase boundary entirely. Because supercritical fluids possess zero surface tension, capillary forces are completely eliminated, preserving the maximum accessible pore volume 4.

Quantitative Data: Activation Strategies vs. Surface Area

The table below summarizes the causal relationship between the chosen activation methodology, the resulting capillary stress, and the quantitative yield in porosity for typical copper(II) dicarboxylate coordination polymers.

Activation Methodology	Solvent Removed	Capillary Stress Potential	Typical BET Surface Area (m²/g)	Pore Volume (cm³/g)
Direct Thermal Vacuum	DMF / H₂O	Critical (High)	< 50	< 0.05
Solvent Exchange + Vacuum	Dichloromethane (DCM)	Moderate	250 – 350	0.15 – 0.20
Freeze-Drying (Sublimation)	Benzene / t-Butanol	Low	350 – 420	0.22 – 0.25
Supercritical CO₂ (scCO₂)	Ethanol → scCO₂	Zero	440 – 500	0.25 – 0.29

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, follow these self-validating step-by-step methodologies. Always verify the success of the activation by running a Powder X-Ray Diffraction (PXRD) scan before and after the protocol; the retention of sharp, high-intensity peaks at low 2θ angles confirms framework survival.

Protocol A: Low-Surface-Tension Solvent Exchange

Use this protocol if you do not have access to a critical point dryer. It provides a moderate-to-high BET surface area recovery.

• Initial Washing: Decant the mother liquor (e.g., DMF) from the as-synthesized Cu(II) fumarate crystals. Wash the crystals 3 times with 15 mL of fresh DMF to remove unreacted metal salts and residual fumaric acid.

• Solvent Immersion: Immerse the MOF powder in 20 mL of anhydrous Dichloromethane (DCM).

• Exchange Cycles: Seal the vial and leave it undisturbed. Replace the solvent with fresh anhydrous DCM every 12 hours for a total of 3 days (6 cycles). This extended timeframe ensures complete diffusion and exchange of DMF from the deep micropores.

• Decanting: Carefully decant the final DCM wash. Transfer the solvent-wet sample to a Schlenk flask or a vacuum oven.

• Controlled Evacuation: Evacuate the flask slowly at room temperature for 2 hours to prevent rapid boiling, which can mechanically fracture the crystals.

• Thermal Activation: Ramp the temperature to 80 °C under dynamic vacuum ( <10−3 Torr) and hold for 12 hours to remove all residual DCM.

Protocol B: Supercritical CO₂ (scCO₂) Activation Workflow

Use this protocol for maximum BET surface area enhancement and complete preservation of fragile pore architectures.

• Ethanol Exchange: Perform the solvent exchange process (Protocol A, Steps 1–3), but substitute DCM with absolute Ethanol. (CO₂ is highly miscible with ethanol but poorly miscible with DMF).

• Transfer: Transfer the ethanol-solvated MOF crystals into the sample boat of a critical point dryer (CPD). Do not allow the crystals to dry in the air during transfer.

• Liquid CO₂ Purge: Seal the CPD chamber and cool it to 10 °C. Flush the chamber with liquid CO₂ to displace the ethanol. Soak the sample for 1 hour, then purge. Repeat this cycle 5 times over an 8-hour period.

• Supercritical Transition: Seal the chamber and raise the internal temperature to 40 °C. The internal pressure will naturally rise past the critical point of CO₂ (31.1 °C, 73.8 bar), transitioning the liquid into a supercritical fluid.

• Venting: Hold at supercritical conditions for 1 hour. Then, slowly vent the supercritical CO₂ gas at a strictly controlled rate of 0.5 bar/min. Crucial Causality: Rapid venting will cause adiabatic cooling and mechanical fracturing of the MOF crystals.

• Storage: Immediately transfer the activated powder to an argon-filled glovebox or proceed directly to N₂ sorption/BET analysis.

Mechanistic Pathway of Desolvation

Mechanistic pathways of MOF activation comparing thermal and scCO2 drying methods.

References

• Tailoring the Adsorption-Induced Flexibility of a Pillared Layer Metal–Organic Framework DUT-8(Ni) by Cobalt Substitution. Chemistry of Materials - ACS Publications.1

• Solvent-Assisted Linker Exchange: An Alternative to the De Novo Synthesis of Unattainable Metal-Organic Frameworks. ResearchGate.2

• Doubly Interpenetrated Metal–Organic Framework of pcu Topology for Selective Separation of Propylene from Propane. ACS Applied Materials & Interfaces.3

• Vapor-Assisted Powder Synthesis and Oriented MOF-CVD Thin Films of the Metal–Organic Framework HKUST-1. Inorganic Chemistry - ACS Publications.4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

TGA-DSC analysis for validating copper(II) fumarate phase purity

Validating Copper(II) Fumarate Phase Purity: A Comparative Guide to TGA-DSC vs. Traditional Solid-State Techniques

Copper(II) fumarate is a highly versatile metal-organic framework (MOF) and coordination polymer utilized across catalysis, gas storage, and pharmaceutical formulation. Because its functional efficacy—such as its catalytic active sites or its bioavailability as a trace mineral supplement—is intrinsically linked to its crystal lattice and hydration state, validating its phase purity is a non-negotiable step in material characterization.

While traditional solid-state techniques are foundational, they often fail to capture the dynamic thermodynamic behavior of coordination polymers. This guide provides an objective, mechanistic comparison of analytical techniques, demonstrating why coupled Thermogravimetric Analysis and Differential Scanning Calorimetry (TGA-DSC) serves as the definitive, self-validating methodology for confirming the phase purity of copper(II) fumarate.

The Analytical Dilemma: Why TGA-DSC?

When assessing pharmaceutical hydrates or MOFs, researchers must distinguish between surface-adsorbed moisture and lattice-coordinated water, as well as detect amorphous impurities that could compromise stability ([1]).

• Powder X-Ray Diffraction (PXRD): PXRD is the gold standard for identifying crystalline polymorphs and phase transitions. However, it is fundamentally limited when dealing with amorphous impurities (often undetectable below a 5% threshold) and cannot dynamically quantify the energetics of desolvation as the material is heated.

• Fourier Transform Infrared Spectroscopy (FTIR): FTIR is excellent for confirming the presence of functional groups, such as the carboxylate coordination of the fumarate ligand. Yet, it is a non-thermal method that provides no quantitative data on thermal stability, stoichiometric mass loss, or the activation energy of decomposition ([2]).

• Simultaneous TGA-DSC: TGA measures exact mass changes as a function of temperature, while DSC simultaneously records the heat flow (endothermic or exothermic events). By combining these methods, researchers can directly correlate stoichiometric mass changes with specific thermal transitions, providing a complete, quantitative picture of the material's thermal properties and purity ([3]).

Data Presentation: Technique Comparison

To objectively evaluate the best approach for phase purity validation, the capabilities of each technique are summarized below:

Analytical Technique	Primary Data Output	Phase Purity Application	Critical Limitations
PXRD	Diffraction patterns (d-spacing)	Identifies bulk crystalline polymorphs and framework topology.	Cannot quantify amorphous content <5%; lacks dynamic thermal data.
FTIR	Absorption spectra (wavenumbers)	Confirms ligand integrity and metal-carboxylate coordination.	Non-quantitative for thermal stability; struggles to differentiate lattice vs. surface water.
TGA-DSC	Mass loss (%) & Heat flow (mW)	Quantifies exact hydration states, desolvation energy, and framework decomposition.	Destructive technique; requires rigorous baseline calibration to prevent artifacts.

Mechanistic Insights: The Thermal Fingerprint of Copper(II) Fumarate

The phase purity of copper(II) fumarate is validated through a highly specific, two-step thermal degradation pathway. Understanding the causality behind these steps is crucial for interpreting the analytical data:

Step 1: Dehydration and Desolvation (Endothermic) Copper(II) fumarate typically crystallizes as a hydrate. As the temperature rises (usually between 80°C and 150°C), the coordinated water molecules are driven off. TGA will show a precise mass loss corresponding exactly to the stoichiometric ratio of water in the pure phase. Simultaneously, DSC displays a broad endothermic peak representing the energy required to break the copper-water coordination bonds (). Causality check: If the TGA mass loss deviates from the theoretical hydrate value, the sample is impure (e.g., over-hydrated with surface moisture, or containing anhydrous domains).

Step 2: Framework Collapse and Decarboxylation (Exothermic/Endothermic) Upon further heating (>250°C), the anhydrous copper(II) fumarate undergoes structural collapse. The fumarate ligand decomposes, releasing CO₂ and organic volatiles, which is recorded as a sharp, major mass loss on the TGA ([4]). The DSC will show a corresponding peak characterizing the activation energy of the framework collapse. The addition of copper fumarate to other matrices drastically influences these thermal curing and decomposition windows ([5]).

Experimental Protocol: Self-Validating TGA-DSC Workflow

To ensure absolute trustworthiness, the TGA-DSC protocol must operate as a self-validating system. The following methodology isolates the sample's true thermal behavior from instrumental artifacts.

Step 1: Instrument Calibration Calibrate the TGA-DSC using high-purity standards (e.g., Indium) for temperature and heat flow, and standard weights for the microbalance. This ensures the thermodynamic accuracy of the desolvation enthalpy.

Step 2: Crucible Selection Select alumina (Al₂O₃) crucibles. Rationale: Unlike standard aluminum pans which melt at ~660°C, alumina can withstand the high temperatures required for the complete decomposition of the metal-organic framework into copper oxide.

Step 3: Blank Measurement (Self-Validation) Run an empty alumina crucible under the exact experimental temperature and gas conditions. Rationale: Subtracting this baseline from the sample run eliminates buoyancy effects and purge gas fluctuations, ensuring that the recorded mass loss is exclusively from the sample.

Step 4: Sample Preparation Accurately weigh 5–10 mg of the copper(II) fumarate sample into the crucible. Spread the powder evenly to prevent thermal gradients that could artificially broaden the DSC peaks.

Step 5: Atmosphere Control Purge the furnace with high-purity Nitrogen (N₂) at a flow rate of 40–50 mL/min. Rationale: An inert atmosphere prevents the premature oxidation of the organic fumarate linker, allowing you to accurately observe the intrinsic decomposition kinetics of the framework.

Step 6: Temperature Program Heat the sample from 25°C to 600°C at a controlled heating rate of 10°C/min. Rationale: This specific rate provides an optimal balance between thermal resolution (separating overlapping desolvation peaks) and instrument sensitivity.

Step 7: Data Integration Calculate the first derivative of the TGA curve (DTG) to pinpoint the exact onset and peak temperatures of mass loss. Correlate these with the integrated areas of the DSC peaks to determine the enthalpy of desolvation ( ΔH ).

Workflow Visualization

Figure 1: TGA-DSC thermal degradation pathway and phase transition workflow for Copper(II) fumarate.

References

• TGA vs DSC: Which Method is Best for Your Material Characterization? Microbioz India URL:[Link]

• DSC, TGA-FTIR and FTIR Assisted by Chemometric Factor Analysis and PXRD in Assessing the Incompatibility of the Antiviral Drug Arbidol Hydrochloride with Pharmaceutical Excipients National Institutes of Health (PMC) URL:[Link]

• Thermal Analysis in the Pharmaceutical Industry TA Instruments URL:[Link]

• Synthesis and Full Characterization of One Organometallic Polyoxometalate-Based Copper(I)-Alkene Complex Inorganic Chemistry (ACS Publications) URL:[Link]

• Fumarate Metal Organic Frameworks as Reactive and Curing Reaction Alternant in Hydrophobic Bispropargyl Ether Based Matrix Resin System ResearchGate URL:[Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Copper(II) Fumarate

This guide provides essential, step-by-step procedures for the proper and safe disposal of copper(II) fumarate. As researchers, scientists, and drug development professionals, our commitment to scientific advancement must be matched by an unwavering dedication to laboratory safety and environmental stewardship. Copper(II) compounds are classified as hazardous primarily due to their significant toxicity to aquatic life.[1][2][3] Therefore, improper disposal can have lasting negative environmental impacts.

This document moves beyond a simple checklist, explaining the causality behind each procedural step to ensure a self-validating and robust safety protocol. Adherence to these guidelines is critical for regulatory compliance and protecting our ecosystems.

Core Principles: Hazard Identification and Immediate Safety

The Primary Hazard: Environmental Toxicity

The central reason for the stringent disposal protocols for copper(II) fumarate is its environmental hazard. Copper(II) ions are very toxic to aquatic organisms, and their release into waterways can disrupt ecosystems.[2][3][4] Consequently, direct disposal of any form of copper(II) fumarate waste into the sanitary sewer system is strictly prohibited.[1][5] All waste containing this compound must be treated as hazardous.[5]

Personal Protective Equipment (PPE)

Before handling any form of copper(II) fumarate waste, ensure the following PPE is worn:

• Chemical Splash Goggles: To protect against splashes of solutions.

• Chemical-Resistant Gloves: (e.g., Nitrile) to prevent skin contact.

• Lab Coat: To protect clothing and skin.[1][5]

All handling of solid copper(II) fumarate or its concentrated solutions should occur within a chemical fume hood to prevent the inhalation of dust or mists.[1]

Spill Management

In the event of a spill, the immediate priority is to prevent the material from entering any drains or waterways.[6][7]

• Solid Spills: Carefully sweep up the solid material, taking care to avoid creating dust. Place the collected material into a clearly labeled, sealable container for hazardous waste disposal.[1][8]

• Liquid Spills: Absorb the spill using an inert material like vermiculite or sand. Collect the contaminated absorbent material and place it in a sealed, labeled container for hazardous waste disposal.[1]

The Primary Disposal Pathway: Segregation and Professional Collection

The most direct and universally recommended method for the disposal of copper(II) fumarate is through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[9] This method ensures compliance with all local and national regulations.[6]

Step-by-Step Protocol for Collection:

• Waste Segregation: Collect all waste containing copper(II) fumarate in a dedicated hazardous waste container. Do not mix it with other waste streams, particularly other metal wastes, unless explicitly approved by your EHS department.[5]

• Containerization:

  • Use a container made of a compatible material (e.g., a high-density polyethylene (HDPE) bottle for liquids, or a sealed bag/drum for solids).[10]

  • Ensure the container has a tightly fitting cap and is kept closed at all times except when waste is being added.[10]

  • Do not overfill liquid containers; leave adequate headspace for expansion.[10]

• Labeling: The container must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste".

  • The full chemical name: "Copper(II) Fumarate".

  • The approximate concentration and composition (e.g., "Solid Copper(II) Fumarate" or "Aqueous solution of ~5% Copper(II) Fumarate in water").[5][10]

• Storage: Store the sealed and labeled waste container in a designated satellite accumulation area within your laboratory.[1]

• Pickup: Arrange for collection by your institution's EHS department or a licensed hazardous waste contractor.[1]

In-Lab Pre-treatment for Aqueous Waste: Chemical Precipitation

For laboratories generating significant volumes of aqueous copper(II) fumarate waste, in-lab chemical precipitation can be an effective pre-treatment step.[1][5] This process converts the soluble, and therefore highly bioavailable, copper ions into an insoluble and more stable solid precipitate. This solid is then collected and disposed of as hazardous waste.

Causality: The conversion to an insoluble salt like copper(II) phosphate significantly reduces the immediate environmental risk. The resulting solid is less mobile and can be more easily managed by hazardous waste facilities.

Experimental Protocol: Precipitation of Aqueous Copper(II) Waste

This protocol details the conversion of aqueous copper waste into solid copper(II) phosphate.[5][6]

Materials:

• Aqueous copper(II) fumarate waste solution

• Sodium phosphate, tribasic (Na₃PO₄)

• Beaker of appropriate size

• Magnetic stir plate and stir bar

• Filtration apparatus (e.g., Büchner funnel, filter paper, vacuum flask)

• pH meter or pH paper

Procedure:

• Preparation: In a chemical fume hood, place the aqueous copper(II) waste solution in a beaker and begin stirring with a magnetic stir bar.[1]

• Reagent Addition: Slowly add a 2x molar excess of solid sodium phosphate to the stirring solution. A turquoise precipitate of copper(II) phosphate (Cu₃(PO₄)₂) will form.[1] Continue stirring for a minimum of 15 minutes to ensure the reaction is complete.[5]

• Filtration: Separate the solid copper(II) phosphate precipitate from the liquid using gravity or vacuum filtration.[1][5]

• Precipitate Disposal: Allow the collected solid precipitate to dry completely in the fume hood. Once dry, collect the solid in a sealed container labeled "Hazardous Waste: Copper(II) Phosphate" for disposal via your designated hazardous waste program.[1]

• Filtrate Management:

  • Check the pH of the remaining liquid (filtrate). If necessary, neutralize it to a pH between 5.5 and 9.5.[1]

  • Crucially, consult your local wastewater authority and institutional EHS guidelines before any drain disposal. The filtrate must meet strict local discharge limits for residual copper.[5][11] If the copper content is not verified to be below the permissible limit, the filtrate must also be collected as hazardous aqueous waste.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of copper(II) fumarate waste.

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Personal protective equipment for handling Copper(II) fumarate

Comprehensive Safety and Operational Guide for Handling Copper(II) Fumarate

Copper(II) fumarate (CAS: 24551-71-1) is a versatile coordination compound widely utilized in the synthesis of Metal-Organic Frameworks (MOFs), advanced catalysis, and as a highly bioavailable micronutrient in pharmaceutical research[1][2][3]. While it offers exceptional utility, handling this transition metal salt requires strict adherence to safety protocols. As a fine crystalline powder, it poses significant inhalation risks, acute oral toxicity (GHS H302), and severe hazards to aquatic environments[1][4][5].

This guide provides drug development professionals and laboratory scientists with field-proven, self-validating protocols for the safe handling, preparation, and disposal of Copper(II) fumarate.

Mechanisms of Toxicity: The Causality Behind the Hazards

Understanding the physiological interaction of Cu(II) ions is critical for establishing effective laboratory safety practices.

• Systemic Toxicity & Oxidative Stress: When inhaled or ingested, bioavailable copper can accumulate systemically. Excess Cu(II) participates in Fenton-like redox cycling, generating highly reactive hydroxyl radicals. This oxidative stress leads to lipid peroxidation, protein degradation, and potential hepatic or renal damage[4].

• Respiratory & Ocular Hazards: Inhalation of the fine fumarate powder easily bypasses the upper respiratory tract, causing severe nasal congestion and systemic copper poisoning[4][6]. Furthermore, contact with the ocular mucosa can cause severe conjunctivitis and irreversible corneal damage[6][7].

Quantitative Hazard Data & PPE Specifications

To mitigate these risks, personnel must utilize specific Personal Protective Equipment (PPE) engineered to block fine particulates and aqueous metal ions.

Hazard / Parameter	Specification / Classification	Causality & Operational Impact
GHS Classification	Acute Tox. 4 (Oral)[1]	H302: Harmful if swallowed. Mandates strict hand-washing and prohibits eating/drinking in the lab[8].
Aquatic Toxicity	Aquatic Acute 1 / Chronic 1[4]	H400/H410: Very toxic to aquatic life. Mandates a strict zero-discharge policy to municipal sewers[8].
Physical State	Fine crystalline powder[5]	High risk of aerosolization. Requires N95/P100 respirators and draft shields during weighing to prevent inhalation[9].
Melting Point	> 200°C (Decomposes)[10]	Thermally stable under standard conditions, but emits toxic carbon and copper oxides if involved in a laboratory fire[10].
Hand Protection	Nitrile Gloves (≥ 0.11 mm)[9]	Nitrile provides an impermeable barrier to transition metal salts and prevents dermal absorption of dissociated Cu²⁺ ions[9].
Eye Protection	Chemical Splash Goggles[9][11]	Prevents fine, airborne copper dust from settling on the sclera, avoiding severe conjunctivitis[4][6].

Operational Workflow: Safe Handling & Weighing

Workflow for the safe weighing and transfer of Copper(II) fumarate powder.

Standard Operating Procedure (SOP): Preparation of Precursor Solutions

Objective : Safely dissolve Copper(II) fumarate for downstream synthesis while preventing inhalation exposure and environmental contamination. Prerequisites : Fume hood certified within the last 12 months; heavy metal spill kit accessible.

Step 1: Environmental Control & Verification

• Activate the fume hood and verify the face velocity is between 80-120 feet per minute (fpm).

• Causality: Velocities below 80 fpm fail to contain airborne powders, while velocities above 120 fpm create turbulent eddies that can blow the fine copper powder out of the hood and into the user's breathing zone.

Step 2: PPE Donning

• Equip chemical splash goggles, an N95 or P100 particulate respirator, a flame-resistant lab coat, and double-layered nitrile gloves[9][11].

Step 3: Static-Free Weighing

• Place an anti-static weighing boat on the analytical balance inside the fume hood.

• Causality: Standard plastic boats accumulate static charge, causing the fine copper powder to repel, aerosolize, and contaminate the balance enclosure.

• Using a grounded stainless-steel micro-spatula, carefully transfer the required mass of Copper(II) fumarate.

Step 4: Controlled Dissolution & Self-Validation

• Transfer the powder to a volumetric flask. Slowly add the solvent (e.g., deionized water) along the side of the flask to prevent dust kick-up.

• Seal the flask and sonicate or stir until the solution is completely clear.

• Self-Validation Check: Visually inspect the bottom of the flask against a light source for undissolved particulates. Do not remove the flask from the fume hood until dissolution is 100% complete, ensuring no dry powder escapes the containment zone.

Step 5: Decontamination

• Dampen a clean paper towel with deionized water and wipe down the balance, spatulas, and fume hood surface[12]. Dry sweeping is strictly prohibited as it resuspends the toxic dust.

Spill Response and Environmental Disposal

Copper salts are classified as heavy metal environmental pollutants. They are highly toxic to aquatic life (H400/H410) and must never be discharged into the municipal sewer system[4][8].

Decision tree for Copper(II) fumarate spill containment and disposal.

Protocol for Spill Containment:

• Small Spills (< 50g): Do not touch the spilled material directly. Dampen the powder with a water-soaked paper towel to suppress dust generation. Carefully wipe up the material and place it in a sealable hazardous waste container[12][13].

• Large Spills (> 50g): Evacuate the immediate area. Personnel wearing full PPE (including P100 respirators) should cover the spill with an inert, non-combustible absorbent material (e.g., damp sand, earth, or vermiculite)[12][13]. Use a non-sparking shovel to transfer the material into a dedicated waste bin.

• Disposal Execution: Label the container explicitly as "Hazardous Waste - Toxic Heavy Metal (Copper Salts)". Dispose of the sealed container via an EPA/RCRA-approved hazardous waste management facility in accordance with federal and local environmental control regulations[8][12].

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